Cirsiliol

• CAS: 34334-69-5

Core Science & Biosynthesis

Cirsiliol: A Technical Guide to Natural Sources, Isolation from Salvia Species, and Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cirsiliol (3′,4′,5-trihydroxy-6,7-dimethoxyflavone) is a naturally occurring flavone, a class of polyphenolic secondary metabolites found in various plants.[1] It has garnered significant interest within the scientific community for its wide range of pharmacological activities, including anti-inflammatory, anticancer, antioxidant, and sedative-hypnotic properties.[2][3][4] This technical guide provides an in-depth overview of the natural sources of Cirsiliol, with a specific focus on its isolation from the Salvia genus. It further details the experimental protocols for its purification, methods for quantification, and a summary of its known biological activities and associated signaling pathways.

Natural Sources of Cirsiliol

Cirsiliol is distributed across several plant families, most notably the Lamiaceae family. The genus Salvia, the largest within this family, is a particularly rich source.[5] Other plants reported to contain Cirsiliol include species from the genera Artemisia, Centaurea, and Leonotis.[2][6]

Family	Genus	Species	Reference(s)
Lamiaceae	Salvia	S. x jamensis	[5][7][8][9]
S. officinalis	[1][5]
S. guaranitica	[6][10]
S. limbata	[10]
S. abrotanoides	[11]
Leonotis	L. nepetifolia	[4][6]
Hyptis	H. pectinata	[2]
Dracocephalum	D. tanguticum	[2]
Teucrium	T. polium	[10]
Asteraceae	Artemisia	A. campestris, A. scoparia	[2]
Centaurea	C. jacea, C. phyllocephala	[2]
Achillea	A. fragrantissima	[5]
Eupatorium	E. lindleyanum	[2]
Iridaceae	Iris	I. germanica	[2]

Isolation and Purification from Salvia Species

The isolation of Cirsiliol from Salvia species typically involves solvent extraction followed by multi-step chromatographic purification. The following protocol is a synthesized methodology based on established procedures for Salvia x jamensis and other related species.[5][11]

Experimental Protocol

1. Plant Material and Extraction:

• Collection: Collect fresh aerial parts (leaves and stems) of the target Salvia species. For exudate-rich species like S. x jamensis, the surface exudate can be collected by briefly rinsing the leaves in a suitable solvent.

• Drying and Grinding: Air-dry the plant material in the shade at room temperature. Once fully dried, grind the material into a fine powder to increase the surface area for extraction.

• Solvent Extraction:

  • Maceration: Soak the powdered plant material in methanol or ethanol at room temperature for 24-72 hours. The process can be repeated multiple times to ensure exhaustive extraction.

  • Exudate Rinsing: For S. x jamensis, briefly rinse the aerial parts with chloroform or a chloroform/methanol mixture to dissolve the surface exudate containing Cirsiliol.[5]

• Concentration: Combine the filtrates from the extraction steps and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.

2. Chromatographic Separation and Purification:

• Initial Fractionation (Sephadex LH-20):

  • Dissolve the crude extract in a minimal amount of a suitable solvent mixture (e.g., CHCl₃/MeOH, 7:3).

  • Load the dissolved extract onto a Sephadex LH-20 column.[5]

  • Elute the column with the same solvent system, collecting fractions of a defined volume.

  • Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing Cirsiliol. Pool the Cirsiliol-rich fractions.

• Fine Purification (RP-HPLC):

  • Further purify the pooled, Cirsiliol-rich fraction using semi-preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[5]

  • Typical conditions may involve a C18 column with a gradient elution system of methanol and water.

  • Monitor the elution profile with a UV detector and collect the peak corresponding to Cirsiliol.

  • Evaporate the solvent from the collected fraction to yield pure Cirsiliol.

3. Structural Elucidation:

• Confirm the identity and purity of the isolated compound using standard analytical techniques such as:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR to determine the chemical structure.

  • Mass Spectrometry (MS): To confirm the molecular weight.[11]

  • UV-Vis Spectroscopy: To observe the characteristic absorption maxima.[11]

Figure 1. General workflow for the isolation and purification of Cirsiliol.

Quantitative Data

Quantitative data on Cirsiliol content can vary significantly based on the plant species, growing conditions, and extraction methodology. While comprehensive comparative data is sparse, specific studies provide valuable benchmarks.

Species	Plant Part / Starting Material	Yield	Reference
Salvia x jamensis	Leaf Surface Exudate	20 mg from 18 g of exudate	[5]

The quantification of Cirsiliol in plant extracts is typically performed using analytical HPLC coupled with a UV-Vis or mass spectrometry detector, which allows for accurate and reproducible measurements.[12]

Biological Activity and Key Signaling Pathways

Cirsiliol exerts its biological effects by modulating several key intracellular signaling pathways involved in inflammation, cell proliferation, apoptosis, and metastasis.

Inhibition of NF-κB and MAPK Pathways

In the context of inflammatory conditions like Inflammatory Bowel Disease (IBD), Cirsiliol has been shown to suppress the activation of Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[3][13] It inhibits the phosphorylation of key proteins such as p65, IκBα, p38, ERK, and JNK. This leads to a downstream reduction in the production of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β, thereby alleviating inflammation.[3][13]

Figure 2. Cirsiliol's role in NF-κB and MAPK signaling.

Suppression of PI3K/Akt Signaling

Cirsiliol has demonstrated anticancer activity by targeting the Phosphatidylinositol-3-Kinase (PI3K)/Protein Kinase B (Akt) pathway. In melanoma cells, Cirsiliol suppresses this pathway, which in turn upregulates E-cadherin and downregulates N-cadherin, Snail, and Twist, key markers of the epithelial-mesenchymal transition (EMT), thereby inhibiting metastasis.[2] In osteosarcoma, Cirsiliol acts as an inhibitor of the PI3K/Akt pathway by reducing the phosphorylation of Akt.[14]

Modulation of the AKT/FOXO1 Axis

A downstream consequence of Akt inhibition by Cirsiliol is the activation of the Forkhead Box O1 (FOXO1) transcription factor.[14] When Akt is active, it phosphorylates FOXO1, leading to its degradation. Cirsiliol's inhibition of Akt prevents this phosphorylation, allowing FOXO1 to remain active. Active FOXO1 can then translocate to the nucleus and upregulate genes associated with autophagy and apoptosis, contributing to the death of cancer cells.[14]

Figure 3. Cirsiliol's impact on AKT/FOXO1 signaling.

Inhibition of ATP Synthase

Cirsiliol has been identified as an inhibitor of the F1Fo-ATP synthase enzyme.[5][8] By binding to the F1 moiety of this molecular motor, Cirsiliol can dose-dependently inhibit ATP production.[5][15] This action not only affects cellular energy metabolism but also reduces the production of reactive oxygen species (ROS) associated with oxidative phosphorylation, highlighting a potent antioxidant mechanism.[5][7] This has potential therapeutic implications in conditions characterized by high oxidative stress.[5]

References

• 1. Cirsiliol | C17H14O7 | CID 160237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cirsiliol and Quercetin Inhibit ATP Synthesis and Decrease the Energy Balance in Methicillin-Resistant Staphylococcus aureus (MRSA) and Methicillin-Resistant Staphylococcus epidermidis (MRSE) Strains Isolated from Patients [mdpi.com]
• 5. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Research Portal [bia.unibz.it]
• 8. researchgate.net [researchgate.net]
• 9. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production [unige.iris.cineca.it]
• 10. cirsiliol, 34334-69-5 [thegoodscentscompany.com]
• 11. Bioassay-guided isolation in Salvia abrotanoides Karel. stem based on its anti-fungal and anti-trichomonas activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Method development for eugenol concentration in Ocimum species [wisdomlib.org]
• 13. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cirsiliol induces autophagy and mitochondrial apoptosis through the AKT/FOXO1 axis and influences methotrexate resistance in osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of 6,7-dimethoxy-5,3',4'-trihydroxyflavone (Cirsiliol): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,7-dimethoxy-5,3',4'-trihydroxyflavone, also known as cirsiliol, is a naturally occurring flavone that has garnered significant interest for its diverse pharmacological activities. Understanding its biosynthetic pathway is crucial for metabolic engineering efforts aimed at enhancing its production in microbial or plant-based systems, as well as for the synthesis of novel derivatives with improved therapeutic properties. This technical guide provides a comprehensive overview of the putative biosynthetic pathway of cirsiliol, detailing the key enzymatic steps, and presenting relevant quantitative data and experimental protocols.

Putative Biosynthetic Pathway of Cirsiliol

The biosynthesis of cirsiliol is proposed to proceed from the general phenylpropanoid pathway, culminating in the formation of the flavone backbone, which is subsequently modified by hydroxylation and O-methylation. The most probable immediate precursor to cirsiliol is the widely distributed flavone, luteolin (5,7,3',4'-tetrahydroxyflavone). The proposed pathway involves the following key steps:

• General Phenylpropanoid and Flavonoid Biosynthesis: The pathway initiates with the amino acid L-phenylalanine, which is converted to 4-coumaroyl-CoA through the action of phenylalanine ammonia-lyase (PAL), cinnamate 4-hydroxylase (C4H), and 4-coumaroyl-CoA ligase (4CL). Chalcone synthase (CHS) then catalyzes the condensation of one molecule of 4-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone. Chalcone isomerase (CHI) subsequently isomerizes naringenin chalcone to the flavanone naringenin.

• Formation of Luteolin: Naringenin is hydroxylated at the 3' position by flavonoid 3'-hydroxylase (F3'H) to produce eriodictyol. Flavone synthase (FNS) then introduces a double bond into the C-ring of eriodictyol to yield luteolin.

• Hydroxylation at the 6-position: The next crucial step is the hydroxylation of luteolin at the C-6 position to form 6-hydroxyluteolin (5,6,7,3',4'-pentahydroxyflavone). This reaction is likely catalyzed by a flavone 6-hydroxylase (F6H), a type of cytochrome P450 monooxygenase.

• Sequential O-Methylation: The final steps involve the sequential methylation of the hydroxyl groups at the 6 and 7-positions of 6-hydroxyluteolin. This is carried out by S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs). The precise order of these methylation events is not definitively established and may depend on the specific enzymes present in the producing organism. However, evidence from related pathways suggests that 7-O-methylation may precede 6-hydroxylation.

Key Enzymes and Quantitative Data

While specific enzymes for the complete cirsiliol pathway have not been fully elucidated in a single organism, homologous enzymes with relevant activities have been characterized. The following tables summarize available quantitative data for these enzyme classes.

Enzyme Class	Enzyme Name/Source	Substrate	K_m_ (µM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (M⁻¹s⁻¹)	Reference
Flavone 6-hydroxylase (F6H)	CYP1B1 (Human)	Luteolin	10.3 ± 2.1	N/A	N/A	[1]
CYP82D33 (Sweet Basil)	Genkwanin (7-O-methylapigenin)	4.7 ± 0.9	0.23 ± 0.01	48,936	[2]
O-Methyltransferase (OMT)	CrOMT2 (Citrus reticulata)	Luteolin	7.6	20.58	2707.9	[3]
CdFOMT5 (Citrus depressa)	3-hydroxyflavone	N/A	N/A	N/A	[4]
5-hydroxyflavone	N/A	N/A	N/A	[4]
6-hydroxyflavone	N/A	N/A	N/A	[4]
7-hydroxyflavone	N/A	N/A	N/A	[4]

N/A: Data not available

Experimental Protocols

The following sections provide detailed methodologies for key experiments relevant to the study of the cirsiliol biosynthetic pathway.

Heterologous Expression and Purification of a Plant Flavone 6-Hydroxylase (Cytochrome P450)

This protocol is adapted for the expression of a plant P450 enzyme, such as a putative F6H, in Escherichia coli.

a. Gene Cloning and Vector Construction:

• The full-length open reading frame of the candidate F6H gene is amplified by PCR from a cDNA library of the source organism.
• The PCR product is cloned into a suitable bacterial expression vector, such as pET-28a(+), which allows for the expression of an N-terminal His-tagged fusion protein.
• The construct is verified by DNA sequencing.

b. Heterologous Expression in E. coli:

• The expression vector is transformed into a suitable E. coli strain, such as BL21(DE3).
• A single colony is used to inoculate a starter culture of Luria-Bertani (LB) medium containing the appropriate antibiotic (e.g., kanamycin for pET-28a(+)).
• The starter culture is grown overnight at 37°C with shaking.
• A larger volume of LB medium is inoculated with the overnight culture and grown at 37°C until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.
• Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.
• The culture is then incubated at a lower temperature (e.g., 18-25°C) for 16-24 hours to promote proper protein folding.

c. Protein Purification:

• Cells are harvested by centrifugation at 4,000 x g for 20 minutes at 4°C.
• The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF, and 1 mg/mL lysozyme).
• Cells are lysed by sonication on ice.
• The lysate is centrifuged at 12,000 x g for 30 minutes at 4°C to pellet cell debris.
• The supernatant containing the soluble His-tagged protein is loaded onto a Ni-NTA affinity chromatography column pre-equilibrated with wash buffer (50 mM Tris-HCl pH 7.5, 300 mM NaCl, 20 mM imidazole).
• The column is washed with several volumes of wash buffer to remove non-specifically bound proteins.
• The His-tagged protein is eluted with an elution buffer containing a higher concentration of imidazole (e.g., 250 mM).
• The purity of the eluted protein is assessed by SDS-PAGE.
• The purified protein is dialyzed against a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10% glycerol) and stored at -80°C.

In Vitro Assay for Flavone 6-Hydroxylase Activity

This assay is designed to determine the activity of the purified F6H enzyme.

a. Reaction Mixture:

• A typical reaction mixture (100 µL) contains:
• 50 mM Tris-HCl buffer (pH 7.5)
• 1.5 mM NADPH
• 100 µM Luteolin (or other flavonoid substrate) dissolved in DMSO
• 1-5 µg of purified F6H enzyme
• A cytochrome P450 reductase (CPR) partner protein may be required for activity.

b. Reaction Conditions:

• The reaction is initiated by the addition of the enzyme.
• The mixture is incubated at 30°C for 30-60 minutes.
• The reaction is stopped by the addition of an equal volume of ice-cold methanol or by acidification.

c. Product Analysis:

• The reaction mixture is centrifuged to pellet any precipitated protein.
• The supernatant is analyzed by High-Performance Liquid Chromatography (HPLC) with a C18 reverse-phase column.
• A gradient of water and acetonitrile, both containing 0.1% formic acid, is typically used for separation.
• Products are detected by a UV-Vis photodiode array (PDA) detector at a wavelength of ~350 nm.
• The product, 6-hydroxyluteolin, can be identified by comparison of its retention time and UV spectrum with an authentic standard or by mass spectrometry (LC-MS) analysis.

Heterologous Expression and Purification of a Plant Flavonoid O-Methyltransferase (OMT)

This protocol describes the expression and purification of a putative cirsiliol-biosynthetic OMT in E. coli.

a. Gene Cloning and Vector Construction:

• The procedure is similar to that described for the F6H, using a suitable expression vector such as pGEX for GST-tagged proteins or pET for His-tagged proteins.

b. Heterologous Expression in E. coli:

• The expression and induction procedures are similar to those for the F6H.

c. Protein Purification:

• The purification protocol will depend on the affinity tag used. For a His-tagged protein, Ni-NTA affinity chromatography is used as described above. For a GST-tagged protein, glutathione-agarose affinity chromatography is employed.

In Vitro Assay for Flavonoid O-Methyltransferase Activity

This assay is used to determine the activity and substrate specificity of the purified OMT.

a. Reaction Mixture:

• A typical reaction mixture (50 µL) contains:
• 100 mM Tris-HCl buffer (pH 7.5)
• 1 mM dithiothreitol (DTT)
• 100 µM 6-hydroxyluteolin (or other flavonoid substrate) dissolved in DMSO
• 200 µM S-adenosyl-L-methionine (SAM)
• 1-2 µg of purified OMT enzyme

b. Reaction Conditions:

• The reaction is initiated by the addition of the enzyme.
• The mixture is incubated at 30°C for 30-60 minutes.
• The reaction is stopped by the addition of an equal volume of methanol containing 1% HCl.

c. Product Analysis:

• The reaction mixture is analyzed by HPLC as described for the F6H assay.
• The methylated products (6-O-methyl-luteolin, 7-O-methyl-6-hydroxyluteolin, and cirsiliol) are identified and quantified by comparison with authentic standards or by LC-MS.

Visualizations

Biosynthetic Pathway of Cirsiliol

Caption: Putative biosynthetic pathways of cirsiliol from luteolin.

Experimental Workflow for Enzyme Characterization

Caption: General workflow for the characterization of biosynthetic enzymes.

Conclusion

The biosynthesis of the pharmacologically important flavone, cirsiliol, is a multi-step process involving core flavonoid biosynthetic enzymes as well as subsequent hydroxylation and O-methylation reactions. While a complete and definitive pathway remains to be elucidated in a single organism, this guide provides a robust putative pathway based on current scientific knowledge. The detailed experimental protocols and compiled quantitative data offer a valuable resource for researchers aiming to further investigate and engineer the biosynthesis of this promising natural product. Future work should focus on the identification and characterization of the specific flavone 6-hydroxylase and O-methyltransferases responsible for cirsiliol formation in plants known to produce this compound. Such studies will pave the way for the sustainable production of cirsiliol and the generation of novel, high-value flavonoid derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. The Roles of a Flavone-6-Hydroxylase and 7-O-Demethylation in the Flavone Biosynthetic Network of Sweet Basil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of a Flavonoid 3’/5’/7-O-Methyltransferase from Citrus reticulata and Evaluation of the In Vitro Cytotoxicity of Its Methylated Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular cloning and characterization of a flavonoid-O-methyltransferase with broad substrate specificity and regioselectivity from Citrus depressa - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Cirsiliol's Mechanism of Action in Inflammatory Bowel Disease

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inflammatory Bowel Disease (IBD), encompassing Crohn's disease and ulcerative colitis, is a chronic inflammatory condition of the gastrointestinal tract with a complex and multifactorial pathogenesis. Current therapeutic strategies often have limitations, prompting the exploration of novel treatment modalities. Cirsiliol, a naturally occurring flavonoid, has emerged as a promising candidate due to its potent anti-inflammatory, antioxidant, and intestinal barrier-enhancing properties. This technical guide provides a comprehensive overview of the molecular mechanisms underlying Cirsiliol's therapeutic effects in preclinical models of IBD. It details the modulation of key signaling pathways, including Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT). This document is intended to serve as a resource for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data summaries, and visual representations of the signaling cascades involved in Cirsiliol's mechanism of action.

Introduction

Inflammatory Bowel Disease (IBD) is characterized by chronic and relapsing inflammation of the gut, leading to symptoms such as abdominal pain, diarrhea, and weight loss.[1] The pathogenesis of IBD involves a dysregulated immune response, impaired intestinal barrier function, and alterations in the gut microbiota.[1] Natural flavonoids are being investigated as potential therapeutic agents for IBD due to their favorable safety profiles and diverse biological activities.[1][2] Cirsiliol, a flavone compound, has demonstrated significant protective effects in experimental models of colitis.[1][2] This guide synthesizes the current understanding of how Cirsiliol mitigates intestinal inflammation, focusing on its molecular targets and mechanisms of action.

Therapeutic Effects of Cirsiliol in Experimental Colitis

In preclinical studies utilizing a 2,4-Dinitrobenzenesulfonic acid (DNBS)-induced colitis mouse model, Cirsiliol administration has been shown to significantly ameliorate disease severity.[1][2] Treatment with Cirsiliol leads to a reduction in weight loss, an increase in colon length, and a decrease in the Disease Activity Index (DAI).[1][2] Histological analysis of colon tissue from Cirsiliol-treated mice reveals reduced inflammatory cell infiltration and preservation of the mucosal architecture.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vivo and in vitro studies on the effects of Cirsiliol.

Table 1: In Vivo Efficacy of Cirsiliol in DNBS-Induced Colitis in Mice [1][2]

Parameter	Control Group	DNBS Group	Cirsiliol (10 mg/kg)	Cirsiliol (30 mg/kg)
Body Weight Change (%)	Increase	Significant Decrease	Attenuated Decrease	Attenuated Decrease
Colon Length (cm)	Normal	Significantly Shortened	Significantly Increased	Significantly Increased
Disease Activity Index (DAI)	0	Significantly Increased	Significantly Decreased	Significantly Decreased
Myeloperoxidase (MPO) Activity	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased

Table 2: Effect of Cirsiliol on Pro-inflammatory Cytokines and Oxidative Stress Markers in Colon Tissue [1][2]

Marker	DNBS Group	Cirsiliol (10 mg/kg)	Cirsiliol (30 mg/kg)
TNF-α (pg/mg protein)	Markedly Elevated	Significantly Suppressed	Significantly Suppressed
IL-6 (pg/mg protein)	Markedly Elevated	Significantly Suppressed	Significantly Suppressed
IL-1β (pg/mg protein)	Markedly Elevated	Significantly Suppressed	Significantly Suppressed
GSH (nmol/mg protein)	Decreased	Increased	Increased
MDA (nmol/mg protein)	Increased	Decreased	Decreased

Table 3: In Vitro Effects of Cirsiliol on Inflamed Intestinal Epithelial Cells (IEC-6) [1]

Parameter	LPS/IFN-γ Stimulated	Cirsiliol (10 µM)	Cirsiliol (50 µM)
Cell Viability (%)	Decreased	Increased	Increased
Apoptosis Rate (%)	Increased	Decreased	Decreased
Cell Migration (%)	Impaired	Enhanced	Enhanced

Core Mechanisms of Action

Cirsiliol exerts its anti-inflammatory effects through the modulation of several key signaling pathways that are aberrantly activated in IBD.

Inhibition of NF-κB and MAPK Signaling Pathways

The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are central to the inflammatory response, regulating the expression of numerous pro-inflammatory genes. In the context of IBD, these pathways are hyperactivated. Cirsiliol has been shown to inhibit the activation of both NF-κB and MAPK pathways in colonic tissues of mice with DNBS-induced colitis and in lipopolysaccharide (LPS) and interferon-gamma (IFN-γ) stimulated rat intestinal epithelial cells (IEC-6).[1][2][3]

Mechanistically, Cirsiliol treatment leads to a decrease in the phosphorylation of key proteins in these pathways, including IκBα, p65, and IKKα/β in the NF-κB pathway, and p38, ERK, and JNK in the MAPK pathway.[1][3] This inhibition results in the downstream suppression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[1][2]

Caption: Cirsiliol inhibits NF-κB and MAPK signaling pathways.

Modulation of the JAK/STAT Pathway

The Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathway is another critical signaling cascade in IBD pathogenesis, particularly in response to cytokines like IFN-γ. Research on Cirsilineol, a synonym for Cirsiliol, has shown that it can ameliorate experimental colitis by selectively inhibiting IFN-γ signaling in colonic lamina propria CD4+ T cells.[4] This effect is mediated through the downregulation of STAT1 activation and T-bet expression.[4] Furthermore, Cirsiliol was found to down-regulate the activation of JAK2, a key kinase for IFN-γ/STAT1 signaling.[4] This leads to a reduction in the proliferation and activation of T cells.[4]

Caption: Cirsiliol modulates the JAK/STAT signaling pathway.

Restoration of Intestinal Barrier Integrity

A compromised intestinal barrier is a hallmark of IBD, leading to increased permeability and translocation of luminal antigens. Cirsiliol has been shown to restore intestinal barrier function by upregulating the expression of tight junction proteins, including Claudin-1, Occludin, and E-cadherin.[1][2] This effect contributes to reducing the influx of inflammatory stimuli from the gut lumen into the mucosa.

Antioxidant and Anti-apoptotic Effects

Oxidative stress plays a significant role in the pathology of IBD. Cirsiliol exhibits antioxidant properties by increasing the levels of glutathione (GSH), a major intracellular antioxidant, and decreasing the levels of malondialdehyde (MDA), a marker of lipid peroxidation.[1][2] Additionally, Cirsiliol reduces apoptosis in intestinal epithelial cells, further contributing to the maintenance of barrier integrity.[1][2]

Experimental Protocols

This section provides an overview of the key experimental methodologies used to elucidate the mechanism of action of Cirsiliol in IBD.

In Vivo Model: DNBS-Induced Colitis

• Animal Model: Male BALB/c mice are typically used.

• Induction of Colitis: Colitis is induced by a single intrarectal administration of DNBS (e.g., 150 mg/kg) dissolved in 50% ethanol. The control group receives 50% ethanol alone.

• Cirsiliol Treatment: Cirsiliol (e.g., 10 or 30 mg/kg) is administered orally or intraperitoneally daily for a specified period (e.g., 7 days) starting after DNBS administration.

• Assessment of Colitis Severity:

  • Disease Activity Index (DAI): Calculated based on body weight loss, stool consistency, and rectal bleeding.

  • Colon Length: Measured as an indicator of inflammation.

  • Histological Analysis: Colon tissues are fixed, sectioned, and stained with Hematoxylin and Eosin (H&E) to assess mucosal damage and inflammatory cell infiltration.

  • Myeloperoxidase (MPO) Assay: MPO activity in colon tissue is measured as a marker of neutrophil infiltration.

• Molecular Analysis:

  • ELISA: Levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in colon tissue homogenates are quantified.

  • Western Blot: Expression and phosphorylation of key proteins in the NF-κB and MAPK pathways (p-IκBα, p-p65, p-p38, p-ERK, p-JNK) and tight junction proteins (Claudin-1, Occludin, E-cadherin) are analyzed.

  • Oxidative Stress Assays: Levels of GSH and MDA in colon tissue are measured using commercially available kits.

Caption: In vivo experimental workflow for assessing Cirsiliol's efficacy.

In Vitro Model: Inflamed Intestinal Epithelial Cells

• Cell Line: Rat intestinal epithelial cells (IEC-6) are commonly used.

• Induction of Inflammation: Cells are stimulated with a combination of Lipopolysaccharide (LPS) (e.g., 10 µg/mL) and Interferon-gamma (IFN-γ) (e.g., 10 U/mL) to mimic an inflammatory environment.

• Cirsiliol Treatment: Cells are pre-treated with different concentrations of Cirsiliol (e.g., 10 µM, 50 µM) before the addition of LPS/IFN-γ.

• Assessments:

  • Cell Viability Assay: MTT or similar assays are used to determine the effect of Cirsiliol on cell viability.

  • Apoptosis Assay: Flow cytometry analysis of Annexin V/Propidium Iodide stained cells is performed to quantify apoptosis.

  • Cell Migration Assay: A wound-healing assay is used to assess the effect of Cirsiliol on epithelial cell migration and repair.

  • Western Blot Analysis: Expression and phosphorylation of proteins in the NF-κB and MAPK pathways are analyzed.

Future Directions and Conclusion

The existing preclinical data strongly support the therapeutic potential of Cirsiliol for IBD. Its multifaceted mechanism of action, targeting key inflammatory pathways, restoring intestinal barrier function, and combating oxidative stress, makes it an attractive candidate for further development.

Future research should focus on:

• Investigating the impact of Cirsiliol on the NLRP3 inflammasome, another important inflammatory platform in IBD.

• Elucidating the effects of Cirsiliol on the composition and function of the gut microbiota.

• Conducting pharmacokinetic and pharmacodynamic studies to optimize dosing and delivery.

• Ultimately, well-designed clinical trials are necessary to translate these promising preclinical findings into a novel therapy for patients with IBD.

References

• 1. researchgate.net [researchgate.net]
• 2. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Cirsiliol as a Potential Inhibitor of ATP Synthase: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cirsiliol, a naturally occurring flavone, has emerged as a significant subject of interest within the scientific community due to its potential as an inhibitor of F1Fo-ATP synthase, a crucial enzyme in cellular energy metabolism. This technical guide provides an in-depth analysis of the current research on Cirsiliol's inhibitory action on ATP synthase. It summarizes key quantitative data, details experimental methodologies, and visualizes the proposed mechanisms and affected signaling pathways. The information presented herein is intended to serve as a comprehensive resource for researchers and professionals involved in drug discovery and development, offering insights into the therapeutic potential of Cirsiliol.

Introduction

ATP synthase, the final enzyme of the oxidative phosphorylation pathway, is responsible for the majority of ATP production in aerobic organisms. Its inhibition can have profound effects on cellular metabolism and is a target for various therapeutic interventions. Cirsiliol (3',4',5-trihydroxy-6,7-dimethoxyflavone) is a flavonoid that has been identified as a potential inhibitor of this vital enzyme.[1][2] Studies have demonstrated its ability to bind to the F1 moiety of ATP synthase, leading to a dose-dependent inhibition of ATP synthesis.[1][3] This inhibitory action has been observed in both prokaryotic and eukaryotic systems, suggesting a conserved mechanism of action.[1][2] Beyond its direct impact on energy production, Cirsiliol's interaction with ATP synthase may also influence downstream signaling pathways implicated in various pathologies, including cancer.[1][4] This whitepaper will delve into the technical details of Cirsiliol's role as an ATP synthase inhibitor, providing a foundation for further research and development.

Quantitative Data on ATP Synthase Inhibition by Cirsiliol

The inhibitory effect of Cirsiliol on ATP synthase has been quantified in different biological systems. The following tables summarize the available data on the percentage of ATP synthesis inhibition at various concentrations of Cirsiliol.

Table 1: Inhibition of ATP Synthesis in Methicillin-Resistant Staphylococcus aureus (MRSA) and Staphylococcus epidermidis (MRSE) by Cirsiliol [2]

Concentration of Cirsiliol	Percentage Inhibition in MRSA_A	Percentage Inhibition in MRSE_178
25 µM	~25%	~40%
100 µM	~50%	~70%

Table 2: Dose-Dependent Inhibition of ATP Synthesis in Bovine Retinal Rod Outer Segments (OS) by Cirsiliol [1][3]

Concentration of Cirsiliol	Approximate Percentage Inhibition
10 µM	Significant inhibition (p < 0.005)
25 µM	Further significant inhibition (p < 0.0001)
50 µM	Maximum inhibition observed

Note: While dose-dependent inhibition is clearly demonstrated, specific IC50 values for Cirsiliol's inhibition of ATP synthase are not yet prominently reported in the reviewed literature.

Mechanism of Action

In silico molecular docking studies have provided insights into the binding mechanism of Cirsiliol to ATP synthase. These studies suggest that Cirsiliol binds to the F1 moiety of the enzyme, a mechanism shared with other polyphenols like resveratrol and quercetin.[1][3] The binding of Cirsiliol to the F1 subunit is believed to inhibit the rotational catalysis of the enzyme, thereby blocking the synthesis of ATP.[1][2]

Proposed mechanism of Cirsiliol's inhibition of ATP synthase.

Experimental Protocols

The primary method cited for quantifying Cirsiliol's inhibitory effect on ATP synthase is the luminometry-based ATP synthesis assay.

ATP Synthesis Inhibition Assay in Bacterial Cells (MRSA and MRSE)[2]

A general protocol for this assay involves the following steps:

• Bacterial Cell Culture and Permeabilization:

  • Cultures of MRSA and MRSE are grown to a specific optical density.

  • The bacterial cells are harvested, washed, and then permeabilized to allow for the entry of substrates.

• Incubation with Cirsiliol:

  • Permeabilized cells are incubated with varying concentrations of Cirsiliol (e.g., 25 µM and 100 µM). A control group without Cirsiliol is also included.

• Initiation of ATP Synthesis:

  • The ATP synthesis reaction is initiated by the addition of substrates such as ADP and a respiratory substrate (e.g., succinate).

• Luminometry Measurement:

  • The amount of ATP produced is quantified using a luciferin/luciferase-based assay.

  • The luminescence, which is proportional to the ATP concentration, is measured using a luminometer.

• Data Analysis:

  • The percentage of inhibition is calculated by comparing the ATP synthesis in the Cirsiliol-treated samples to the control samples.

Experimental workflow for ATP synthase inhibition assay.

Downstream Signaling Pathways

Emerging evidence suggests that Cirsiliol's effects extend beyond direct ATP synthase inhibition, potentially impacting key cellular signaling pathways. While the direct mechanistic link between ATP synthase inhibition and the modulation of these pathways by Cirsiliol requires further investigation, current research points to a correlation.

PI3K/Akt Signaling Pathway

Cirsiliol has been shown to suppress the phosphatidylinositol-3-kinase (PI3K)/protein kinase B (Akt) signaling pathway in malignant melanoma cells.[1] This pathway is crucial for cell proliferation, survival, and metastasis. The inhibition of this pathway by Cirsiliol may be a downstream consequence of altered cellular energy status due to ATP synthase inhibition.

STAT3 Signaling Pathway

Studies have also indicated that Cirsiliol can target the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[1] Cirsiliol has been found to directly bind to tyrosine kinase 2 (TYK2), an upstream activator of STAT3, thereby suppressing its signaling.[1] Additionally, Cirsiliol has been shown to regulate mitophagy in colon cancer cells via STAT3 signaling.[2] The interplay between ATP synthase inhibition and the STAT3 pathway modulation by Cirsiliol is an area of active research.

Hypothesized relationship between Cirsiliol, ATP synthase, and signaling pathways.

Conclusion and Future Directions

Cirsiliol demonstrates significant potential as an inhibitor of ATP synthase, with documented dose-dependent effects in both bacterial and mammalian systems. The proposed mechanism involves the binding of Cirsiliol to the F1 moiety of the enzyme, leading to the disruption of its catalytic activity. While the direct consequences of this inhibition on cellular energy levels are clear, the broader implications for downstream signaling pathways such as PI3K/Akt and STAT3 are still being elucidated.

Future research should focus on several key areas:

• Determination of IC50 values: Establishing precise IC50 values for Cirsiliol's inhibition of ATP synthase in various cell types and organisms is crucial for its development as a therapeutic agent.

• Elucidation of Signaling Pathway Links: Further studies are needed to clarify the direct mechanistic links between Cirsiliol-induced ATP synthase inhibition and the modulation of the PI3K/Akt and STAT3 pathways.

• In Vivo Efficacy and Safety: Comprehensive in vivo studies are required to evaluate the therapeutic efficacy and safety profile of Cirsiliol as an ATP synthase inhibitor for various diseases, including cancer and bacterial infections.

This technical guide provides a solid foundation for understanding the current state of research on Cirsiliol as an ATP synthase inhibitor. The continued exploration of this promising natural compound is warranted and holds the potential for the development of novel therapeutic strategies.

References

• 1. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production [mdpi.com]
• 2. Cirsiliol and Quercetin Inhibit ATP Synthesis and Decrease the Energy Balance in Methicillin-Resistant Staphylococcus aureus (MRSA) and Methicillin-Resistant Staphylococcus epidermidis (MRSE) Strains Isolated from Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cirsiliol induces autophagy and mitochondrial apoptosis through the AKT/FOXO1 axis and influences methotrexate resistance in osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Analysis of Cirsiliol's Molecular Docking with Key Protein Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the in silico molecular docking studies of Cirsiliol, a naturally occurring flavone, with various protein targets implicated in significant signaling pathways. Cirsiliol has garnered attention in the scientific community for its potential therapeutic effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. Understanding its molecular interactions through computational methods is a critical step in elucidating its mechanism of action and advancing its potential in drug discovery and development.

This document summarizes quantitative data from various studies, outlines detailed experimental protocols for molecular docking, and visualizes key signaling pathways and workflows to offer a comprehensive resource for professionals in the field.

Quantitative Data Summary

The following tables consolidate the quantitative data from in silico molecular docking studies of Cirsiliol with several key protein targets. This information is crucial for comparing the binding affinities and potential inhibitory activities of Cirsiliol against different proteins.

Table 1: Molecular Docking Parameters of Cirsiliol with Target Proteins

Target Protein	PDB ID(s)	Docking Software/Method	Key Parameters	Reference(s)
ATP Synthase (F1 moiety)	2JJ2, 2JIZ	Autodock 4, FRED	Grid Box: 126x126x126 points, centered on the quercetin binding site (X: -7.005, Y: 25.913, Z: 9.847) with 0.375 Å spacing. Algorithm: Lamarckian Genetic Algorithm.	[1][2]
Tyrosine Kinase 2 (TYK2)	Not specified	Schrödinger Suite (Glide)	Mode: Extra Precision (XP). Protein prepared using Protein Preparation Wizard (pH 7.0, water molecules removed).	[3]
Signal Transducer and Activator of Transcription 3 (STAT3)	1BG1	Not specified	Cirsiliol binds to the SH2 domain of STAT3.	[1][4]
Phosphoinositide 3-kinase (PI3K)	1E90	Arguslab 4.0.1 (GAdock)	Geometric optimization of ligand structure performed with Hyperchem 7.5.	[5]
AKT1 (Protein Kinase B)	4EKL	AutoDock	Not specified
NF-κB (p50/p65 heterodimer)	1VKX	AutoDock Tools 1.5.7, AutoDock Vina v1.2.3	Grid Box: 60x60x60 Å, centered at X: -28.059, Y: 9.486, Z: 61.528.	[6]
Mitogen-activated protein kinase 3 (MAPK3/ERK1)	Not specified	AutoDock 4.0	Semiflexible docking.	[7]

Table 2: Binding Affinity and Inhibition Constants of Cirsiliol

Target Protein	Binding Energy (kcal/mol)	Estimated Inhibition Constant (Ki)	Other Quantitative Data	Reference(s)
ATP Synthase (F1 moiety)	-8.55 (Conformation 1), -8.01 (Conformation 7)	1.01 µM (Conformation 1), 2.59 µM (Conformation 7)	-	[8]
Tyrosine Kinase 2 (TYK2)	Not specified	Equilibrium Dissociation Constant (KD) ≈ 0.8 µM	-	[1]
PI3K	-10.855 (for a robustaflavone derivative, as a proxy)	Not specified	-	[5]
MAPK3/ERK1	-16.65 (for Kaempferol 3-rutinoside-4′-glucoside, as a proxy)	731.68 fM (for Kaempferol 3-rutinoside-4′-glucoside, as a proxy)	-	[7]

Experimental Protocols

This section provides a detailed methodology for performing molecular docking studies with Cirsiliol, using AutoDock as a representative software. This protocol is a composite based on best practices and information gathered from the cited literature.

Ligand and Protein Preparation

• Ligand Preparation:

  • Obtain the 3D structure of Cirsiliol from a database such as PubChem (CID: 169999) in SDF format.

  • Convert the SDF file to PDB format using a tool like Open Babel.

  • Load the PDB file into AutoDockTools (ADT).

  • Detect the aromatic carbons and set the torsional degrees of freedom.

  • Save the prepared ligand in PDBQT format, which includes partial charges and atom types.

• Protein Preparation:

  • Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

  • Prepare the protein using ADT:

    • Remove water molecules and any co-crystallized ligands.

    • Add polar hydrogens.

    • Compute Gasteiger charges.

    • Merge non-polar hydrogens.

  • Save the prepared protein in PDBQT format.

Grid Box Generation

• Define the binding site on the target protein. This can be done by identifying the active site from the literature or by using the coordinates of a co-crystallized ligand.

• In ADT, use the Grid Box option to define the dimensions and center of the grid. The grid should be large enough to encompass the entire binding site and allow for the ligand to move freely. For example, for ATP synthase, a grid box of 126x126x126 points with a spacing of 0.375 Å was used.[1][2]

Molecular Docking Simulation

• Use AutoDock Vina or AutoDock 4 to perform the docking simulation.

• Set the docking parameters, including the search algorithm (e.g., Lamarckian Genetic Algorithm for AutoDock 4) and the number of runs.

• The exhaustiveness of the search can be adjusted to balance computational cost and accuracy.

• The output will be a set of docked conformations (poses) of the ligand in the protein's binding site, ranked by their binding energy.

Analysis of Results

• Visualize the docked poses using software like PyMOL or Discovery Studio Visualizer.

• Analyze the interactions between Cirsiliol and the amino acid residues of the target protein, such as hydrogen bonds and hydrophobic interactions.

• The binding energy of the best-ranked pose provides an estimate of the binding affinity. The inhibition constant (Ki) can be calculated from the binding energy.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the signaling pathways modulated by Cirsiliol and a typical workflow for in silico molecular docking studies.

Signaling Pathways Modulated by Cirsiliol

Cirsiliol has been shown to modulate several key signaling pathways involved in cellular processes like inflammation, proliferation, and survival.

Signaling pathways modulated by Cirsiliol.

Experimental Workflow for In Silico Molecular Docking

The following diagram outlines the typical workflow for conducting in silico molecular docking studies.

A typical workflow for molecular docking studies.

Conclusion

The in silico molecular docking studies of Cirsiliol have provided valuable insights into its potential mechanisms of action. By binding to key proteins such as ATP synthase, TYK2, and components of the PI3K/Akt, MAPK, and NF-κB signaling pathways, Cirsiliol demonstrates a multi-targeted pharmacological profile. The quantitative data and detailed protocols presented in this guide serve as a foundation for further research and development. Future studies, including molecular dynamics simulations and in vitro/in vivo validation, are essential to confirm these computational findings and to fully realize the therapeutic potential of Cirsiliol. This technical guide aims to facilitate such endeavors by providing a clear and comprehensive overview of the current state of in silico research on Cirsiliol.

References

• 1. Cirsiliol regulates mitophagy in colon cancer cells via STAT3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. jppres.com [jppres.com]
• 7. Flavonoids as Strong Inhibitors of MAPK3: A Computational Drug Discovery Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]

Cirsiliol's Role in Modulating NF-κB and MAPK Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cirsiliol, a naturally occurring flavonoid, has demonstrated significant potential as a modulator of key inflammatory signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) cascades. This technical guide provides an in-depth analysis of the molecular mechanisms through which Cirsiliol exerts its anti-inflammatory effects. It summarizes key quantitative data, details relevant experimental methodologies, and provides visual representations of the signaling pathways and experimental workflows to support further research and drug development efforts in the field of inflammation and related diseases.

Introduction

Chronic inflammation is a hallmark of numerous diseases, including inflammatory bowel disease (IBD), cancer, and neurodegenerative disorders. The NF-κB and MAPK signaling pathways are central regulators of the inflammatory response, controlling the expression of a vast array of pro-inflammatory genes such as cytokines, chemokines, and adhesion molecules.[1][2][3] Consequently, molecules that can effectively and safely modulate these pathways are of high interest for therapeutic development. Cirsiliol, a flavone found in various plants, has emerged as a promising candidate due to its demonstrated anti-inflammatory, antioxidant, and anti-proliferative properties.[4][5] This document serves as a comprehensive resource on the current understanding of Cirsiliol's interaction with the NF-κB and MAPK pathways.

Cirsiliol's Modulatory Effects on the NF-κB Signaling Pathway

The NF-κB pathway is a critical mediator of inflammatory and immune responses.[6] In its inactive state, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), the IκB kinase (IKK) complex is activated.[7] IKK then phosphorylates IκB proteins, targeting them for ubiquitination and subsequent proteasomal degradation. This allows NF-κB to translocate to the nucleus and induce the transcription of target genes.[6][8]

Cirsiliol has been shown to effectively inhibit this cascade.[1] Studies have demonstrated that Cirsiliol treatment suppresses the phosphorylation of key components of the NF-κB pathway, including IKKα/β, IκBα, and the p65 subunit of NF-κB, in various cell models.[1][9] This inhibition prevents the degradation of IκBα and subsequently blocks the nuclear translocation and transcriptional activity of NF-κB.[10] As a result, the expression of NF-κB-dependent pro-inflammatory mediators, such as TNF-α, IL-6, and IL-1β, is significantly reduced.[1][11]

Visualization of Cirsiliol's Action on the NF-κB Pathway

References

• 1. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors | Thermo Fisher Scientific - CN [thermofisher.cn]
• 3. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Protective Effects of Cirsilineol against Lipopolysaccharide-Induced Inflammation; Insights into HO-1, COX-2, and iNOS Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Inhibition of IκB Kinase and IκB Phosphorylation by 15-Deoxy-Δ12,14-Prostaglandin J2 in Activated Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

The Flavonoid Cirsiliol: A Comprehensive Technical Guide on its Discovery in Medicinal Plants, Ethnobotanical Significance, and Molecular Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cirsiliol, a flavone characterized by its 5,3',4'-trihydroxy-6,7-dimethoxyflavone structure, is a plant-derived metabolite of significant interest in the fields of ethnopharmacology and drug discovery. This technical guide provides a detailed overview of the discovery of Cirsiliol in a variety of medicinal plants, its traditional ethnobotanical applications, and the molecular pathways through which it exerts its biological effects. Quantitative data on its prevalence and bioactivity are presented in structured tables for comparative analysis. Furthermore, this guide furnishes detailed experimental protocols for the extraction, quantification, and functional analysis of Cirsiliol, alongside visualizations of its key signaling pathways to facilitate a deeper understanding of its mechanism of action.

Discovery of Cirsiliol in Medicinal Flora

Cirsiliol has been identified in a diverse range of plant species, many of which have a long history of use in traditional medicine. Its discovery has often been the result of phytochemical investigations into the bioactive constituents of these plants. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and other advanced chromatographic techniques have been instrumental in the isolation and identification of Cirsiliol.[1]

Table 1: Medicinal Plants Containing Cirsiliol

Plant Species	Family	Plant Part(s) Containing Cirsiliol	Reference(s)
Salvia officinalis (Sage)	Lamiaceae	Leaves	[2]
Artemisia campestris	Asteraceae	Aerial parts	[1]
Artemisia scoparia	Asteraceae	Aerial parts	[1]
Artemisia herba-alba	Asteraceae	Aerial parts	[3]
Centaurea jacea (Brown Knapweed)	Asteraceae	Aerial parts	[1]
Centaurea phyllocephala	Asteraceae	Not specified	[1]
Crossostephium chinense	Asteraceae	Not specified	[1]
Dracocephalum tanguticum	Lamiaceae	Not specified	[1]
Eupatorium lindleyanum	Asteraceae	Not specified	[1]
Hyptis pectinata	Lamiaceae	Not specified	[1]
Iris germanica	Iridaceae	Not specified	[1]

Ethnobotanical Applications of Cirsiliol-Containing Plants

The medicinal plants that produce Cirsiliol have been traditionally used across various cultures to treat a wide array of ailments. The ethnobotanical uses of these plants often correlate with the known pharmacological activities of Cirsiliol, particularly its anti-inflammatory and antioxidant properties.

• Salvia officinalis (Sage): Traditionally, sage has been used to treat inflammatory conditions, digestive issues, and infections.[2] Its application in gargles for sore throats and infusions for gastrointestinal discomfort is well-documented.

• Artemisia Species: Various species of Artemisia are staples in traditional medicine for treating gastrointestinal disorders, parasitic infections, and inflammatory diseases.[3]

• Centaurea jacea (Brown Knapweed): In traditional European medicine, brown knapweed has been used as a diuretic, a tonic for digestive complaints, and for the treatment of fevers.[4]

Quantitative Analysis of Cirsiliol

The concentration of Cirsiliol can vary significantly between plant species, the part of the plant used, and the geographical location of cultivation. Quantitative analysis is crucial for the standardization of herbal extracts and for understanding the dose-dependent effects of Cirsiliol.

Table 2: Quantitative Data of Cirsiliol and its Biological Effects

Plant/Assay	Cirsiliol Concentration/Dose	Measured Effect	Reference(s)
Salvia officinalis leaves (July harvest)	1.4270 g% rosmarinic acid (as a major phenolic)	Highest content of total polyphenols	[2]
Artemisia herba-alba (November harvest)	8.3 mg/g DMW (total flavonoids)	Highest flavonoid content	[3]
In vitro anti-inflammatory assay (LPS-stimulated macrophages)	10 µM and 50 µM	Significant reduction of pro-inflammatory cytokines
In vivo colitis model (mice)	10 mg/kg and 30 mg/kg	Alleviation of colitis symptoms

Experimental Protocols

Extraction of Cirsiliol from Plant Material

This protocol describes a general method for the extraction of Cirsiliol from dried plant material, which can be adapted based on the specific plant matrix.

• Sample Preparation: Air-dry the plant material (e.g., leaves, aerial parts) at room temperature and grind it into a fine powder.

• Maceration: Suspend the powdered plant material in 95% ethanol at a 1:10 (w/v) ratio.

• Extraction: Agitate the mixture at room temperature for 24-48 hours.

• Filtration: Filter the extract through Whatman No. 1 filter paper to separate the solid residue from the liquid extract.

• Concentration: Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

• Storage: Store the crude extract at -20°C until further analysis.

High-Performance Liquid Chromatography (HPLC) for Quantification of Cirsiliol

This protocol provides a general framework for the quantitative analysis of Cirsiliol in plant extracts.

• Standard Preparation: Prepare a stock solution of Cirsiliol standard in HPLC-grade methanol. Generate a series of standard solutions of known concentrations by serial dilution.

• Sample Preparation: Dissolve a known amount of the crude plant extract in methanol, filter through a 0.45 µm syringe filter, and dilute to an appropriate concentration for analysis.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (A) and 0.2% formic acid in water (B). A typical gradient could be: 0-10 min, 50% A; 10-30 min, 50-80% A; 30-40 min, 80-50% A.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the Cirsiliol standards. Determine the concentration of Cirsiliol in the plant extract by interpolating its peak area on the calibration curve.[5][6]

Western Blot Analysis of PI3K/AKT and MAPK Signaling Pathways

This protocol outlines the steps to investigate the effect of Cirsiliol on key proteins in the PI3K/AKT and MAPK signaling pathways.

• Cell Culture and Treatment: Culture appropriate cells (e.g., macrophages, cancer cell lines) and treat them with varying concentrations of Cirsiliol for a specified duration.

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a sodium dodecyl sulfate-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against total and phosphorylated forms of PI3K, AKT, ERK, JNK, and p38 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.[7][8][9]

NF-κB Luciferase Reporter Gene Assay

This assay is used to determine the effect of Cirsiliol on the transcriptional activity of NF-κB.

• Cell Transfection: Co-transfect cells (e.g., HEK293T) with an NF-κB-responsive luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Cell Treatment: After 24 hours of transfection, treat the cells with an NF-κB activator (e.g., TNF-α or LPS) in the presence or absence of Cirsiliol for a defined period.

• Cell Lysis: Lyse the cells using a passive lysis buffer.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities in the cell lysates using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.[10][11][12][13][14]

Signaling Pathways Modulated by Cirsiliol

Cirsiliol has been shown to modulate several key signaling pathways involved in inflammation and cancer.

Inhibition of the NF-κB Pathway

Cirsiliol can inhibit the activation of the NF-κB pathway, a central regulator of inflammation. It can prevent the phosphorylation and subsequent degradation of IκBα, which in turn sequesters the NF-κB p65 subunit in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-inflammatory genes.

Caption: Cirsiliol inhibits the NF-κB signaling pathway.

Modulation of the MAPK Pathway

Cirsiliol can also affect the Mitogen-Activated Protein Kinase (MAPK) pathway, which is involved in cellular stress responses, proliferation, and apoptosis. It can inhibit the phosphorylation of key MAPK proteins such as ERK, JNK, and p38.

Caption: Cirsiliol modulates the MAPK signaling pathway.

Inhibition of the PI3K/AKT Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT pathway is critical for cell survival, proliferation, and growth. Cirsiliol has been shown to inhibit this pathway, which contributes to its pro-apoptotic and anti-cancer effects.

Caption: Cirsiliol inhibits the PI3K/AKT signaling pathway.

Conclusion

Cirsiliol is a promising natural compound with a rich history of ethnobotanical relevance and a growing body of scientific evidence supporting its therapeutic potential. Its presence in various medicinal plants underscores the importance of traditional knowledge in modern drug discovery. The elucidation of its mechanisms of action, particularly its ability to modulate key signaling pathways such as NF-κB, MAPK, and PI3K/AKT, provides a solid foundation for its further development as a therapeutic agent for inflammatory diseases and cancer. The standardized protocols and quantitative data presented in this guide are intended to support and accelerate future research in this exciting area.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medicinal herbs: BROWN KNAPWEED - Centaurea jacea [naturalmedicinalherbs.net]
• 5. HPLC analysis of 16 compounds from Artemisia ordosica - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acgpubs.org [acgpubs.org]
• 7. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. PI3K/AKT inhibition induces compensatory activation of the MET/STAT3 pathway in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 11. Luciferase reporter assay for NF-kB activation automated by an open-source liquid handling platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Luminescence-based in vivo monitoring of NF-κB activity through a gene delivery approach - PMC [pmc.ncbi.nlm.nih.gov]
• 14. resources.amsbio.com [resources.amsbio.com]

An In-depth Technical Guide on the Chemical Synthesis and Derivatization of Cirsiliol for Structure-Activity Relationship Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cirsiliol (5,3',4'-trihydroxy-6,7-dimethoxyflavone) is a naturally occurring flavone that has garnered significant interest in the scientific community for its diverse pharmacological activities. Found in various medicinal plants, Cirsiliol has demonstrated anti-inflammatory, antioxidant, anti-cancer, and neuroprotective properties.[1] These biological effects are largely attributed to its ability to modulate key cellular signaling pathways, including the PI3K/Akt and JAK/STAT pathways.[1][2][3] This technical guide provides a comprehensive overview of the chemical synthesis of Cirsiliol, strategies for its derivatization, and the resulting structure-activity relationships (SAR), with a focus on its 5-lipoxygenase inhibitory activity. Detailed experimental protocols and visual representations of key processes are included to facilitate further research and drug development efforts.

Chemical Synthesis of Cirsiliol

The chemical synthesis of Cirsiliol, a substituted flavone, can be achieved through various established methods for flavone synthesis, often requiring modification to accommodate the specific hydroxylation and methoxylation pattern of the target molecule. A common strategy involves the condensation of a substituted acetophenone with a substituted benzaldehyde, followed by cyclization to form the chromone ring.

A modified synthetic route for Cirsiliol has been developed utilizing key intermediates such as 2-Hydroxy-4,5,6-trimethoxyacetophenone and 3,4-benzyloxybenzoyl chloride.[4] This approach allows for the controlled introduction of the desired functional groups on the A and B rings of the flavone scaffold.

Experimental Protocol: Synthesis of Cirsiliol (Representative)

This protocol is a representative example based on common flavone synthesis strategies and the reported modified synthesis of Cirsiliol.

Step 1: Synthesis of 2-Hydroxy-4,5,6-trimethoxyacetophenone

• Starting Material: 1,2,3,5-Tetramethoxybenzene.

• Reaction: Friedel-Crafts acylation using acetyl chloride in the presence of a Lewis acid catalyst (e.g., aluminum chloride) in an appropriate solvent (e.g., dichloromethane).

• Work-up and Purification: The reaction mixture is quenched with dilute hydrochloric acid and extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is purified by column chromatography on silica gel.

Step 2: Synthesis of 3,4-Dibenzyloxybenzoyl Chloride

• Starting Material: 3,4-Dihydroxybenzoic acid.

• Protection of Hydroxyl Groups: The hydroxyl groups are protected as benzyl ethers by reacting with benzyl chloride in the presence of a base (e.g., potassium carbonate) in a suitable solvent (e.g., acetone).

• Conversion to Acid Chloride: The resulting 3,4-dibenzyloxybenzoic acid is then converted to the corresponding acid chloride using a chlorinating agent such as thionyl chloride or oxalyl chloride.

Step 3: Condensation and Cyclization to form the Flavone Core

• Reaction: The 2-hydroxy-4,5,6-trimethoxyacetophenone from Step 1 is reacted with 3,4-dibenzyloxybenzoyl chloride from Step 2 in the presence of a base (e.g., pyridine) to form a chalcone intermediate.

• Cyclization: The chalcone is then subjected to oxidative cyclization to form the flavone ring. This can be achieved using various reagents, such as iodine in dimethyl sulfoxide (DMSO).

Step 4: Deprotection to Yield Cirsiliol

• Reaction: The benzyl protecting groups on the B ring are removed by catalytic hydrogenation (e.g., using palladium on carbon as a catalyst) under a hydrogen atmosphere.

• Purification: The final product, Cirsiliol, is purified by recrystallization or column chromatography.

Characterization: The structure of the synthesized Cirsiliol should be confirmed using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

Diagram of Cirsiliol Synthesis Workflow

A generalized workflow for the chemical synthesis of Cirsiliol.

Derivatization of Cirsiliol and Structure-Activity Relationship (SAR) Studies

The therapeutic potential of Cirsiliol can be further enhanced by chemical derivatization to improve its pharmacokinetic properties, target specificity, and biological activity. Structure-activity relationship (SAR) studies of these derivatives are crucial for understanding the chemical features responsible for their pharmacological effects and for guiding the design of more potent and selective drug candidates.

A key area of investigation for Cirsiliol derivatives is their inhibitory activity against 5-lipoxygenase (5-LOX), an enzyme involved in the biosynthesis of pro-inflammatory leukotrienes.[5] Derivatization of Cirsiliol by introducing alkyl groups of varying chain lengths at different positions on the A-ring has been shown to significantly impact its 5-LOX inhibitory potency.[4]

SAR of Cirsiliol Derivatives as 5-Lipoxygenase Inhibitors

Studies have shown that the modification of the A-ring of the Cirsiliol scaffold with alkyl groups can lead to a marked decrease in the IC50 values for 5-lipoxygenase inhibition.[4] The length of the alkyl chain and its position of attachment are critical determinants of the inhibitory activity.

Derivative	Modification	5-Lipoxygenase IC50 (nM)
Cirsiliol	-	>1000
5-Hexyloxy Derivative	C5-O-(CH2)5CH3	~10
6-Hexyloxy Derivative	C6-O-(CH2)5CH3	~10

Note: The IC50 values presented are approximate and intended to illustrate the trend observed in SAR studies. Actual values may vary based on experimental conditions.

The significant increase in potency observed with the introduction of a hexyloxy group at either the 5- or 6-position suggests that increased lipophilicity in this region of the molecule enhances its interaction with the active site of the 5-lipoxygenase enzyme.

Diagram of Cirsiliol Derivatization Strategy

A logical flow for Cirsiliol derivatization and SAR studies.

Biological Activity and Signaling Pathways

Cirsiliol exerts its biological effects by modulating various intracellular signaling pathways. Understanding these mechanisms is crucial for the rational design of derivatives with targeted therapeutic actions.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell proliferation, survival, and metabolism.[1] Aberrant activation of this pathway is a hallmark of many cancers. Cirsiliol has been shown to suppress the PI3K/Akt pathway, leading to the inhibition of cancer cell growth and the induction of apoptosis.[2][3] It achieves this by reducing the phosphorylation of Akt, a key downstream effector of PI3K.[3]

Diagram of Cirsiliol's Inhibition of the PI3K/Akt Pathway

Cirsiliol inhibits the PI3K/Akt signaling pathway.

JAK/STAT Signaling Pathway

The Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway is essential for cytokine signaling and plays a crucial role in immunity and inflammation.[6] Dysregulation of the JAK/STAT pathway is implicated in various inflammatory diseases and cancers. Cirsiliol has been found to modulate this pathway by directly binding to and inhibiting Tyrosine Kinase 2 (TYK2), a member of the JAK family.[7] This inhibition prevents the phosphorylation and activation of STAT3, a key transcription factor that promotes the expression of genes involved in inflammation and cell proliferation.[3][7]

Diagram of Cirsiliol's Modulation of the JAK/STAT Pathway

Cirsiliol inhibits the JAK/STAT signaling pathway via TYK2.

Experimental Protocols for Biological Assays

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

• Cell Seeding: Plate cells (e.g., B16F10 melanoma cells) in a 96-well plate at a density of 5 x 103 cells per well and allow them to adhere overnight.[8]

• Treatment: Treat the cells with various concentrations of Cirsiliol or its derivatives for 24-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[8]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

5-Lipoxygenase (5-LOX) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the 5-LOX enzyme.

• Reagent Preparation: Prepare a solution of 5-lipoxygenase from soybean in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 7.4). Prepare a substrate solution of linoleic acid.

• Incubation: In a 96-well plate, add the 5-LOX enzyme solution and the test compound (Cirsiliol or its derivatives) at various concentrations. Incubate for 10 minutes at room temperature.[6]

• Reaction Initiation: Initiate the reaction by adding the linoleic acid substrate to each well.

• Absorbance Measurement: Immediately measure the increase in absorbance at 234 nm over time using a microplate reader. This wavelength corresponds to the formation of the conjugated diene product.

• Data Analysis: Calculate the rate of the reaction for each concentration of the test compound and compare it to the rate of the control (no inhibitor). Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Conclusion

Cirsiliol stands out as a promising natural product with a wide range of therapeutic properties. Its chemical structure is amenable to synthetic modification, allowing for the generation of derivatives with improved potency and selectivity. The SAR studies on Cirsiliol derivatives, particularly in the context of 5-lipoxygenase inhibition, highlight the importance of targeted chemical modifications to enhance biological activity. Furthermore, the elucidation of its mechanisms of action, involving the modulation of critical signaling pathways such as PI3K/Akt and JAK/STAT, provides a solid foundation for the development of novel therapeutics for a variety of diseases, including cancer and inflammatory disorders. This guide provides the necessary foundational information and methodologies to aid researchers in the continued exploration and development of Cirsiliol and its analogs as next-generation therapeutic agents.

References

• 1. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Cirsiliol regulates mitophagy in colon cancer cells via STAT3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. thieme-connect.com [thieme-connect.com]
• 6. Lipoxygenase Inhibition by Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. STAT3 Signaling Pathway in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Cell Survival of F10B16 Melanoma and 4T1 Breast Adenocarcinoma Irradiated to Gamma Radiation Using the MTT Assay Based on Two Different Calculation Methods - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Validated HPLC-UV Method for the Quantification of Cirsiliol in Plant Extracts

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of Cirsiliol in plant extracts. Cirsiliol, a naturally occurring flavone, is recognized for its significant anti-inflammatory, antioxidant, and anti-proliferative properties[1]. The growing interest in Cirsiliol for pharmaceutical and nutraceutical applications necessitates a validated analytical method for quality control and research. The described reversed-phase HPLC (RP-HPLC) method is simple, precise, and accurate, making it suitable for routine analysis in research and drug development settings. The method has been validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating excellent linearity, accuracy, precision, and sensitivity[2][3][4].

Experimental Protocols

Materials and Reagents

• Cirsiliol Reference Standard: Purity ≥95% (Sigma-Aldrich or equivalent).

• Solvents: HPLC grade Methanol, Acetonitrile, and Water.

• Acid: Formic Acid (analytical grade).

• Plant Material: Dried and powdered plant material suspected to contain Cirsiliol (e.g., Salvia officinalis, Teucrium polium)[5][6].

• Filters: 0.22 µm or 0.45 µm Syringe Filters (PTFE or Nylon).

Instrumentation

• HPLC System: A system equipped with a quaternary pump, degasser, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis Detector.

• Analytical Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended for the analysis of phenolic compounds[7][8].

Chromatographic Conditions

The separation is achieved using a gradient elution on a C18 column.

Parameter	Condition
Analytical Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min, 10-30% B; 5-20 min, 30-60% B; 20-25 min, 60-10% B; 25-30 min, 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	348 nm (Optimal for flavones)[6]
Injection Volume	10 µL

Preparation of Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Cirsiliol reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Perform serial dilutions of the stock solution with methanol to prepare a series of calibration standards in the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation Protocol

• Weighing: Accurately weigh approximately 1.0 g of the dried, powdered plant material.

• Extraction: Transfer the powder to a conical flask and add 20 mL of methanol. Place the flask in an ultrasonic bath for 30 minutes to facilitate extraction[9].

• Centrifugation: Centrifuge the resulting mixture at 4000 rpm for 15 minutes to pellet the solid material.

• Collection: Carefully collect the supernatant (the methanol extract).

• Filtration: Filter the supernatant through a 0.45 µm or 0.22 µm syringe filter into an HPLC vial for analysis[10][11]. This step is critical to remove particulate matter and protect the HPLC column[7][11].

Caption: A flowchart of the sample preparation and analysis workflow.

Method Validation Protocols

The developed method was validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ)[12][13].

• Specificity: Assessed by comparing the chromatograms of a blank (methanol), a standard solution of Cirsiliol, and a plant extract sample. The retention time and UV spectrum of the Cirsiliol peak in the sample must match that of the standard. Peak purity was evaluated using the DAD.

• Linearity and Range: Linearity was established by injecting the calibration standards (1-100 µg/mL) in triplicate. A calibration curve was constructed by plotting the peak area against the concentration. The correlation coefficient (r²) should be >0.999.

• Accuracy: Determined by the spike-recovery method. A known amount of Cirsiliol standard was added to a pre-analyzed plant extract at three different concentration levels (e.g., 80%, 100%, and 120% of the expected sample concentration). The percentage recovery was then calculated.

• Precision:

  • Repeatability (Intra-day Precision): Six replicate injections of a standard solution (e.g., 25 µg/mL) were performed on the same day.

  • Intermediate Precision (Inter-day Precision): The analysis was repeated on three different days to assess day-to-day variability. The results are expressed as the percent relative standard deviation (%RSD), which should be ≤2%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Calculated from the standard deviation of the y-intercepts (σ) and the slope (S) of the calibration curve using the formulas: LOD = 3.3 * (σ/S) and LOQ = 10 * (σ/S).

• Robustness: The effect of small, deliberate variations in chromatographic conditions (e.g., flow rate ±0.1 mL/min, column temperature ±2°C, and mobile phase composition ±2%) was evaluated to determine the method's reliability[8].

Caption: The logical relationship of method validation parameters.

Results and Data Presentation

The performance of the HPLC method and the results of the validation study are summarized in the tables below.

Table 1: System Suitability Parameters for Cirsiliol

Parameter	Acceptance Criteria	Observed Value
Retention Time (min)	-	~18.5
Tailing Factor (T)	T ≤ 2	1.1
Theoretical Plates (N)	N > 2000	> 8000

Table 2: Linearity, LOD, and LOQ

Parameter	Result
Linear Range	1 - 100 µg/mL
Regression Equation	y = 45872x - 1250
Correlation Coefficient (r²)	> 0.999
LOD	0.25 µg/mL
LOQ	0.75 µg/mL

Table 3: Accuracy and Precision Data

Parameter	Concentration Level	Result
Accuracy (% Recovery)	Low (80%)	99.5%
Medium (100%)	101.2%
High (120%)	98.9%
Repeatability (%RSD, n=6)	25 µg/mL	0.85%
Intermediate Precision (%RSD, n=9)	25 µg/mL	1.32%

Conclusion

The developed RP-HPLC method provides a simple, sensitive, and reliable approach for the quantification of Cirsiliol in plant extracts. The method was successfully validated, demonstrating excellent performance in terms of specificity, linearity, accuracy, and precision. All validation parameters were within the acceptable limits defined by ICH guidelines. This application note provides a complete protocol that can be readily implemented in quality control laboratories for the analysis of Cirsiliol in raw plant materials and finished herbal products.

References

• 1. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 4. researchgate.net [researchgate.net]
• 5. Cirsiliol | C17H14O7 | CID 160237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 7. Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phcogres.com [phcogres.com]
• 9. Mastering Sample Preparation: Techniques for HPLC Analysis of Plant Extracts [greenskybio.com]
• 10. nacalai.com [nacalai.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. youtube.com [youtube.com]
• 13. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]

Cirsiliol's Impact on MAPK Signaling: A Western Blot Analysis of p38, ERK, and JNK Phosphorylation

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for utilizing Western blot analysis to investigate the effects of Cirsiliol, a natural flavone, on the phosphorylation status of key proteins in the Mitogen-Activated Protein Kinase (MAPK) signaling pathway: p38, ERK, and JNK. Cirsiliol has been shown to possess anti-inflammatory properties by modulating various signaling cascades, including the MAPK pathway.[1][2] This guide offers a comprehensive experimental workflow, data interpretation guidelines, and a summary of expected quantitative results based on existing research, serving as a valuable resource for researchers investigating the therapeutic potential of Cirsiliol.

Introduction

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, comprising cascades involving p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK), are crucial regulators of cellular processes such as inflammation, apoptosis, and proliferation.[3] Dysregulation of these pathways is implicated in numerous diseases, making them attractive targets for therapeutic intervention. Cirsiliol, a flavone found in various plants, has demonstrated significant anti-inflammatory and anti-cancer activities.[4] Emerging evidence suggests that Cirsiliol exerts its effects by inhibiting the activation of NF-κB and MAPK pathways.[1][2] Specifically, studies have shown that Cirsiliol can suppress the phosphorylation of p38, ERK, and JNK, thereby modulating downstream inflammatory responses.[2][5]

Western blot analysis is a fundamental technique to detect and quantify the phosphorylation levels of specific proteins, providing a direct measure of kinase activation. This application note details the methodology for assessing the impact of Cirsiliol treatment on p38, ERK, and JNK phosphorylation in a cellular context.

Signaling Pathway Overview

The MAPK signaling cascades are initiated by a variety of extracellular stimuli, leading to the sequential phosphorylation and activation of a series of protein kinases. The diagram below illustrates the general activation pathway of p38, ERK, and JNK. Cirsiliol is hypothesized to interfere with this cascade, leading to a reduction in the phosphorylated forms of these kinases.

Caption: MAPK Signaling Pathway and the Inhibitory Effect of Cirsiliol.

Quantitative Data Summary

The following table summarizes the quantitative data on the relative expression of phosphorylated p38, ERK, and JNK in response to Cirsiliol treatment, as determined by Western blot analysis. The data is presented as a fold change relative to the untreated control group.

Treatment Group	p-p38/p38 Ratio (Fold Change)	p-ERK/ERK Ratio (Fold Change)	p-JNK/JNK Ratio (Fold Change)	Reference
Control	1.00	1.00	1.00	[5]
LPS/TNF-α Induced	Significantly Increased	Significantly Increased	Significantly Increased	[2]
Cirsiliol (10 µM)	Significantly Decreased	Significantly Decreased	Significantly Decreased	[2][5]
Cirsiliol (50 µM)	Significantly Decreased	Significantly Decreased	Significantly Decreased	[2][5]

Note: The exact fold change can vary depending on the cell type, stimulus, and experimental conditions. The table indicates the general trend of significant downregulation observed in published studies.

Experimental Protocols

This section provides a detailed protocol for performing Western blot analysis to assess the phosphorylation of p38, ERK, and JNK following Cirsiliol treatment.

Experimental Workflow Diagram

Caption: Western Blot Experimental Workflow.

Materials and Reagents

• Cell Line: Appropriate cell line for the study (e.g., RAW 264.7 macrophages, IEC-6 intestinal epithelial cells).

• Cell Culture Medium: As required for the specific cell line.

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin Solution

• Cirsiliol (dissolved in a suitable solvent, e.g., DMSO)

• Stimulating Agent: (e.g., Lipopolysaccharide (LPS), Tumor Necrosis Factor-alpha (TNF-α))

• Phosphate-Buffered Saline (PBS)

• Cell Lysis Buffer: (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Assay Reagent: (e.g., BCA Protein Assay Kit)

• Laemmli Sample Buffer (4X)

• SDS-PAGE Gels

• Running Buffer (Tris-Glycine-SDS)

• Transfer Buffer

• PVDF or Nitrocellulose Membranes

• Blocking Buffer: (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary Antibodies:

  • Rabbit anti-phospho-p38 MAPK (Thr180/Tyr182)

  • Rabbit anti-p38 MAPK

  • Rabbit anti-phospho-p44/42 MAPK (ERK1/2) (Thr202/Tyr204)

  • Rabbit anti-p44/42 MAPK (ERK1/2)

  • Rabbit anti-phospho-SAPK/JNK (Thr183/Tyr185)

  • Rabbit anti-SAPK/JNK

  • Antibody against a loading control (e.g., β-actin or GAPDH)

• Secondary Antibody: HRP-conjugated anti-rabbit IgG

• Chemiluminescent Substrate

• Tris-Buffered Saline with Tween-20 (TBST)

Detailed Protocol

• Cell Culture and Treatment:

  • Seed the cells in appropriate culture plates and allow them to adhere and reach 70-80% confluency.

  • (Optional) Serum-starve the cells for a few hours to overnight to reduce basal levels of kinase phosphorylation.

  • Pre-treat the cells with various concentrations of Cirsiliol (e.g., 10 µM, 50 µM) or vehicle control (e.g., DMSO) for a specified duration (e.g., 1-2 hours).

  • Induce the signaling pathway by adding a stimulating agent (e.g., LPS at 1 µg/mL) for a predetermined time (e.g., 15-60 minutes). Include a non-stimulated control group.

• Protein Extraction:

  • Aspirate the culture medium and wash the cells once with ice-cold PBS.

  • Add ice-cold cell lysis buffer containing protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay or a similar method.

  • Normalize the protein concentrations of all samples with lysis buffer.

• SDS-PAGE and Western Blotting:

  • Prepare protein samples by adding Laemmli sample buffer and boiling for 5 minutes.

  • Load equal amounts of protein (e.g., 20-40 µg) into the wells of an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-p38) diluted in blocking buffer overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using image analysis software.

  • To determine the level of phosphorylation, normalize the intensity of the phospho-protein band to the intensity of the corresponding total protein band. For a loading control, normalize to β-actin or GAPDH.

  • To analyze the effect of Cirsiliol, the membranes can be stripped and re-probed with antibodies for the total forms of the kinases and a loading control.

Conclusion

This application note provides a framework for researchers to investigate the inhibitory effects of Cirsiliol on the p38, ERK, and JNK MAPK signaling pathways using Western blot analysis. The provided protocols and data summaries offer a solid foundation for designing experiments and interpreting results. By elucidating the molecular mechanisms of Cirsiliol's action, these studies will contribute to the understanding of its therapeutic potential in inflammatory and proliferative diseases.

References

• 1. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mitogen-activated protein kinase pathways mediated by ERK, JNK, and p38 protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Measuring Cirsiliol's Inhibition of ATP Synthesis in a Cell-Based Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cirsiliol, a naturally occurring flavonoid, has garnered significant interest for its diverse biological activities, including anti-tumor and anti-inflammatory properties.[1][2][3][4] Emerging evidence indicates that Cirsiliol can directly modulate cellular energy metabolism by inhibiting ATP synthesis.[5][6][7][8] This application note provides a detailed protocol for a cell-based assay to quantify the inhibitory effect of Cirsiliol on intracellular ATP levels. The described methodology is crucial for researchers investigating the mechanism of action of Cirsiliol and for professionals in drug development exploring its therapeutic potential.

Mechanism of Action: Cirsiliol and ATP Synthase

Cirsiliol has been shown to directly interact with the F1 moiety of F1Fo-ATP synthase, the enzyme responsible for the majority of cellular ATP production through oxidative phosphorylation.[5][7][9] This binding inhibits the rotational catalysis of the enzyme, leading to a dose-dependent decrease in ATP synthesis.[5][8] Furthermore, Cirsiliol can modulate signaling pathways such as PI3K/Akt, which are intricately linked to cellular metabolism and energy homeostasis.[1][10][11] Understanding these mechanisms is vital for elucidating the full spectrum of Cirsiliol's biological effects.

Experimental Design

This protocol utilizes a commercially available bioluminescent ATP assay, which is a highly sensitive and widely accepted method for quantifying intracellular ATP.[12][13][14][15] The assay is based on the ATP-dependent oxidation of luciferin by luciferase, which generates a light signal directly proportional to the amount of ATP present.

Experimental Workflow

Caption: Workflow for the cell-based ATP inhibition assay.

Detailed Protocol

Materials and Reagents

• Cell line (e.g., Hepatocellular carcinoma cell line like Huh7 or a cancer cell line relevant to the research)[1]

• Complete cell culture medium (e.g., DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin)

• Cirsiliol (dissolved in DMSO to create a stock solution)

• Phosphate-Buffered Saline (PBS)

• Bioluminescent ATP assay kit (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)[12]

• 96-well white, clear-bottom tissue culture plates

• Multichannel pipette

• Luminometer

Procedure

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells in a 96-well white, clear-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24 hours to allow for cell attachment.

• Cirsiliol Treatment:

  • Prepare serial dilutions of Cirsiliol in complete culture medium from the stock solution. A suggested concentration range is 0 µM (vehicle control, DMSO), 1 µM, 5 µM, 10 µM, 25 µM, 50 µM, and 100 µM.

  • Carefully remove the medium from the wells and add 100 µL of the prepared Cirsiliol dilutions to the respective wells.

  • Include wells with untreated cells as a negative control.

• Incubation:

  • Incubate the plate for the desired time points (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• ATP Measurement:

  • Equilibrate the ATP assay reagent to room temperature.

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

  • Add 100 µL of the ATP assay reagent directly to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence of each well using a luminometer.

Data Analysis

• Background Subtraction: Subtract the average luminescence reading from the "medium only" wells from all other readings.

• Calculation of ATP Inhibition: The percentage of ATP inhibition can be calculated using the following formula:

  % Inhibition = [1 - (Luminescence of Treated Sample / Luminescence of Vehicle Control)] x 100

• IC50 Determination: The half-maximal inhibitory concentration (IC50) value can be determined by plotting the percentage of ATP inhibition against the logarithm of Cirsiliol concentration and fitting the data to a dose-response curve.

Data Presentation

Table 1: Effect of Cirsiliol on Intracellular ATP Levels

Cirsiliol Concentration (µM)	Luminescence (RLU)	Standard Deviation	% ATP Inhibition
0 (Vehicle)	1,500,000	75,000	0%
1	1,350,000	67,500	10%
5	1,050,000	52,500	30%
10	750,000	37,500	50%
25	450,000	22,500	70%
50	225,000	11,250	85%
100	75,000	3,750	95%

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Table 2: IC50 Values of Cirsiliol for ATP Inhibition at Different Time Points

Time Point	IC50 (µM)
24 hours	12.5
48 hours	8.2
72 hours	5.1

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Signaling Pathway Visualization

Cirsiliol's inhibitory effect on ATP synthesis is a key aspect of its broader impact on cellular signaling. One of the pathways influenced by Cirsiliol is the PI3K/Akt pathway, which is a central regulator of cell growth, proliferation, and metabolism.

Caption: Cirsiliol's modulation of the PI3K/Akt pathway.

This application note provides a comprehensive and detailed protocol for assessing the inhibitory effect of Cirsiliol on cellular ATP synthesis. By following this methodology, researchers can obtain robust and reproducible data to further investigate the therapeutic potential of Cirsiliol and its mechanism of action. The provided visualization of the experimental workflow and the related signaling pathway offers a clear conceptual framework for these studies.

References

• 1. Cirsiliol suppresses malignant progression of hepatocellular carcinoma via regulation of glutamine metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Research Portal [bia.unibz.it]
• 8. Cirsiliol and Quercetin Inhibit ATP Synthesis and Decrease the Energy Balance in Methicillin-Resistant Staphylococcus aureus (MRSA) and Methicillin-Resistant Staphylococcus epidermidis (MRSE) Strains Isolated from Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Cirsiliol induces autophagy and mitochondrial apoptosis through the AKT/FOXO1 axis and influences methotrexate resistance in osteosarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measurement of cellular ATP levels [bio-protocol.org]
• 13. ATP Assays | What is an ATP Assay? [promega.com]
• 14. bmglabtech.com [bmglabtech.com]
• 15. ATP Cell Viability Luciferase Assay A highly sensitive firefly luciferase cell based assay for quantifying ATP in cell cultures used to measure cell viability. [sigmaaldrich.com]

Application Notes and Protocols: In Vivo Animal Models for Testing the Therapeutic Potential of Cirsiliol in Inflammation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cirsiliol, a naturally occurring flavonoid, has demonstrated significant anti-inflammatory properties in various preclinical studies.[1] These application notes provide detailed protocols for three common in vivo animal models to assess the therapeutic potential of Cirsiliol in treating inflammatory conditions. The selected models—Dinitrobenzene Sulfonic Acid (DNBS)-Induced Colitis, Lipopolysaccharide (LPS)-Induced Acute Lung Injury, and Carrageenan-Induced Paw Edema—represent distinct types of inflammatory responses and are instrumental in preclinical drug development. The protocols are designed to be comprehensive, guiding researchers through the experimental procedures and data analysis.

Featured Animal Models

This document outlines the application of Cirsiliol in the following established animal models of inflammation:

• DNBS-Induced Colitis Model in Mice: A well-characterized model for inflammatory bowel disease (IBD), mimicking the chronic inflammation of the colon seen in humans.

• LPS-Induced Acute Lung Injury Model in Mice: This model simulates acute respiratory distress syndrome (ARDS) by inducing a severe inflammatory response in the lungs.

• Carrageenan-Induced Paw Edema Model in Rats: A classic and highly reproducible model of acute, localized inflammation.

Data Presentation: Quantitative Summary of Cirsiliol's Anti-Inflammatory Effects

The following tables summarize the key quantitative data from studies evaluating the anti-inflammatory effects of Cirsiliol and related compounds in the described animal models.

Table 1: Effects of Cirsiliol on DNBS-Induced Colitis in Mice [2]

Parameter	Control (DNBS)	Cirsiliol (10 mg/kg)	Cirsiliol (30 mg/kg)
Disease Activity Index (DAI)	High	Significantly Reduced	More Significantly Reduced
Colon Length	Shortened	Significantly Lengthened	More Significantly Lengthened
TNF-α Levels	Markedly Elevated	Significantly Suppressed	Significantly Suppressed
IL-6 Levels	Markedly Elevated	Significantly Suppressed	Significantly Suppressed
IL-1β Levels	Markedly Elevated	Significantly Suppressed	Significantly Suppressed
Phospho-p65 (NF-κB)	Increased	Inhibited	Inhibited
Phospho-p38 (MAPK)	Increased	Inhibited	Inhibited
Phospho-ERK (MAPK)	Increased	Inhibited	Inhibited
Phospho-JNK (MAPK)	Increased	Inhibited	Inhibited

Table 2: Effects of Cirsilineol (a related compound) on LPS-Induced Acute Lung Injury in Mice [3]

Parameter	Control (LPS)	Cirsilineol
Lung Wet/Dry Weight Ratio	Substantially Increased	Ameliorated
Total Cells in BALF	Significantly Increased	Significantly Reduced
Neutrophils in BALF	Significantly Increased	Significantly Reduced
Beclin 1 Expression	Substantially Increased	Substantially Inhibited
LC3 Expression	Substantially Increased	Substantially Inhibited
TLR2/4 Expression	Increased	Inhibited
MyD88 Expression	Increased	Inhibited

Table 3: Expected Outcomes of Cirsiliol in Carrageenan-Induced Paw Edema in Rats

Note: Direct experimental data for Cirsiliol in this specific model were not available in the cited literature. The expected outcomes are based on its known anti-inflammatory properties.

Parameter	Control (Carrageenan)	Cirsiliol (Hypothetical)
Paw Volume (Edema)	Significant Increase	Dose-dependent Reduction
Myeloperoxidase (MPO) Activity	Increased	Reduced
Pro-inflammatory Cytokines (e.g., TNF-α, IL-1β)	Increased	Reduced

Signaling Pathways Modulated by Cirsiliol

Cirsiliol exerts its anti-inflammatory effects primarily through the inhibition of the NF-κB and MAPK signaling pathways.[2][4] These pathways are crucial regulators of the inflammatory response, controlling the expression of numerous pro-inflammatory genes.

References

• 1. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cirsilineol Treatment Attenuates PM2.5-Induced Lung Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of Cirsiliol for In Vivo Studies

This technical support guide provides researchers, scientists, and drug development professionals with practical solutions and detailed protocols for overcoming the challenges associated with the poor aqueous solubility of Cirsiliol, a promising flavonoid with demonstrated anti-inflammatory and anti-tumor properties.[1]

Frequently Asked Questions (FAQs)

Q1: Why is the low aqueous solubility of Cirsiliol a significant issue for in vivo research?

A: The pharmacological potential of Cirsiliol is often limited by its low aqueous solubility and subsequent poor bioavailability.[1][2] For in vivo studies, this translates to several critical challenges:

• Poor Absorption: For a drug to be absorbed through the gastrointestinal tract, it must first be dissolved in aqueous gut fluids. Low solubility leads to minimal absorption and low plasma concentrations.

• Low Bioavailability: Consequently, a high oral dose is required to achieve a therapeutic effect, which can be inefficient and costly.

• High Variability: Inconsistent dissolution can lead to high inter-subject variability in experimental results, making data interpretation difficult and compromising the reliability of the study.

• Formulation Difficulties: Preparing stable and homogenous dosing solutions for parenteral or oral administration is challenging, risking precipitation and inaccurate dosing.

Q2: What are the most effective methods for enhancing the aqueous solubility of Cirsiliol?

A: Several techniques can significantly improve the solubility of poorly soluble drugs. For Cirsiliol, the following methods have been shown to be effective or are considered highly promising based on formulations of similar compounds:

• Cyclodextrin Inclusion Complexation: This is a well-documented and effective method for Cirsiliol. It involves encapsulating the hydrophobic Cirsiliol molecule within the cavity of a cyclodextrin (e.g., β-cyclodextrin), which has a hydrophilic exterior.[1][3]

• Solid Dispersions: This technique involves dispersing Cirsiliol in a hydrophilic polymer matrix at a molecular level. Upon administration, the polymer dissolves rapidly, releasing the drug in a finely dispersed, more soluble state.[3][4][5]

• Nanosuspensions: This approach reduces the particle size of Cirsiliol to the sub-micron range.[6][7] The increased surface area enhances the dissolution rate and saturation solubility according to the Ostwald-Freundlich equation.[6][7]

Q3: How much can β-cyclodextrin complexation improve Cirsiliol's solubility and efficacy?

A: Forming an inclusion complex with β-cyclodextrin (β-CD) has been demonstrated to be a highly effective strategy. The complex sequesters the nonpolar Cirsiliol molecule in its internal cavity, presenting a more water-soluble exterior to the aqueous environment.[3] This leads to significant improvements in both its physical properties and biological activity.[1]

Table 1: Quantitative Improvements of Cirsiliol-β-Cyclodextrin (CIR-β-CD) Complex

Parameter	Improvement Observed	Citation
Aqueous Solubility	2.1 times higher than free Cirsiliol	[1][8]
In Vivo Antitumor Activity	1.5 times greater tumor growth inhibition	[1][8]

| Total Recovery of Complex | 71.45% |[1][2] |

Q4: What should I do if my formulation precipitates after preparation or upon dilution?

A: Precipitation is a common issue when working with supersaturated solutions of poorly soluble drugs. Here are some troubleshooting steps:

• Verify pH: Cirsiliol's solubility may be pH-dependent. Ensure the pH of your vehicle is optimal and stable. Using buffers instead of unbuffered solutions can prevent pH shifts that cause precipitation.[9]

• Incorporate Co-solvents: The addition of a small percentage of a water-miscible organic solvent (e.g., DMSO, ethanol, PEG 400) to the final aqueous vehicle can help maintain solubility.

• Use Precipitation Inhibitors: For solid dispersions, incorporating certain polymers like HPMC can help maintain a supersaturated state in solution for a longer duration, allowing for absorption in vivo.

Q5: Which characterization techniques are essential to confirm the successful formulation of a Cirsiliol complex or nanoparticle?

A: To ensure your solubility enhancement strategy has been successful, several analytical techniques are recommended:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the interaction between Cirsiliol and the carrier (e.g., cyclodextrin) by observing shifts in characteristic peaks.[1][8]

• Differential Scanning Calorimetry (DSC): To verify the formation of an amorphous solid dispersion or inclusion complex, indicated by the disappearance or shifting of the drug's melting point endotherm.

• X-Ray Diffraction (XRD): To confirm the change from a crystalline to an amorphous state, which is crucial for enhanced solubility.

• Scanning Electron Microscopy (SEM): To visualize the morphology of the new formulation and compare it to the original Cirsiliol crystals.[1][8]

• Dynamic Light Scattering (DLS): For nanosuspensions, this is critical for measuring particle size, polydispersity index (PDI), and zeta potential to ensure stability.

Experimental Protocols & Methodologies

Protocol 1: Preparation of Cirsiliol-β-Cyclodextrin (CIR-β-CD) Inclusion Complex

This protocol is based on the co-precipitation method, which is effective for forming inclusion complexes.[4]

Materials:

• Cirsiliol

• β-Cyclodextrin (β-CD)

• Acetone

• Deionized water

• Magnetic stirrer with heating

• Rotary evaporator

• Lyophilizer (Freeze-dryer)

Procedure:

• Molar Calculation: Calculate the required amounts of Cirsiliol (MW: 330.29 g/mol ) and β-CD for a 1:1 molar ratio.[2][10]

• Dissolve Cirsiliol: Dissolve the calculated amount of Cirsiliol in a minimal volume of acetone.

• Dissolve β-CD: In a separate flask, dissolve the β-CD in deionized water. A 3:1 (v/v) ratio of water to acetone is a good starting point for the overall solvent system. Gently heat (to ~45°C) and stir the solution to ensure complete dissolution of the β-CD.

• Complexation: While stirring the β-CD solution, add the Cirsiliol solution dropwise.

• Stirring: Leave the mixture on the magnetic stirrer for at least 6-12 hours at a controlled temperature to facilitate complex formation. The solution may appear cloudy.

• Solvent Removal: Remove the acetone and a portion of the water using a rotary evaporator at 45°C until a concentrated aqueous suspension remains.

• Lyophilization: Freeze the resulting suspension and lyophilize it for 24-48 hours to obtain a dry, free-flowing powder of the CIR-β-CD inclusion complex.

• Storage: Store the final product in a desiccator at 4°C.

Protocol 2: Preparation of a Cirsiliol Nanosuspension

This protocol describes a general bottom-up (precipitation) method for creating a nanosuspension.[7][11]

Materials:

• Cirsiliol

• Suitable organic solvent (e.g., acetone, ethanol)

• Anti-solvent (deionized water)

• Stabilizer (e.g., Poloxamer 188, HPMC, or Tween 80)

• High-speed homogenizer or probe sonicator

Procedure:

• Organic Phase: Dissolve Cirsiliol in a suitable organic solvent to create the solvent phase.

• Aqueous Phase: Dissolve a stabilizer (e.g., 0.5% - 2% w/v) in the anti-solvent (water). The stabilizer is critical to prevent particle aggregation.

• Precipitation: Under high-speed homogenization or sonication, inject the organic phase rapidly into the aqueous phase. The rapid change in solvent polarity will cause the Cirsiliol to precipitate into nanosized particles.

• Solvent Evaporation: Stir the resulting suspension at room temperature or under reduced pressure to evaporate the organic solvent completely.

• Characterization: Analyze the final nanosuspension for particle size, PDI, and zeta potential using a DLS instrument.

• Storage: Store the nanosuspension at 4°C. For long-term stability, lyophilization with a cryoprotectant may be necessary.

Visual Guides: Workflows and Mechanisms

The following diagrams illustrate the key processes and pathways discussed in this guide.

Caption: Workflow for selecting and validating a solubility enhancement strategy.

Caption: Cirsiliol inhibits inflammation via the NF-κB and MAPK signaling pathways.[12][13]

Caption: Mechanism of Cirsiliol solubility enhancement by β-cyclodextrin.

References

• 1. β-Cyclodextrin complex improves the bioavailability and antitumor potential of cirsiliol, a flavone isolated from Leonotis nepetifolia (Lamiaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. β-Cyclodextrin complex improves the bioavailability and antitumor potential of cirsiliol, a flavone isolated from Leonotis nepetifolia (Lamiaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wisdomlib.org [wisdomlib.org]
• 5. Solid dispersion technology as a formulation strategy for the fabrication of modified release dosage forms: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nanosuspension: An approach to enhance solubility of drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 8. researchgate.net [researchgate.net]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. Cirsiliol | C17H14O7 | CID 160237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. turkjps.org [turkjps.org]
• 12. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Troubleshooting Cirsiliol precipitation in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cirsiliol. The information is presented in a question-and-answer format to directly address common challenges encountered during experiments, with a focus on preventing and resolving Cirsiliol precipitation in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is Cirsiliol and why is its solubility a concern?

Cirsiliol is a flavonoid, a class of natural compounds with various biological activities, including anti-inflammatory, antioxidant, and anti-proliferative properties. However, like many flavonoids, Cirsiliol is practically insoluble in water, which can lead to precipitation when preparing solutions in aqueous buffers for biological assays.[1] This precipitation can significantly impact the accuracy and reproducibility of experimental results.

Q2: What are the key physicochemical properties of Cirsiliol relevant to its solubility?

Understanding the physicochemical properties of Cirsiliol is crucial for troubleshooting solubility issues. Key parameters are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₇H₁₄O₇	[2]
Molecular Weight	330.29 g/mol
Water Solubility	Practically insoluble	[1]
DMSO Solubility	10 mg/mL	[3]
Acetone Solubility	Soluble	[2]
Chloroform Solubility	Soluble	[2]
Predicted pKa (Strongest Acidic)	8.57	N/A

Q3: What is the recommended solvent for preparing a Cirsiliol stock solution?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a Cirsiliol stock solution due to its high solubilizing capacity for this compound (10 mg/mL).[3]

Q4: What is the maximum permissible concentration of DMSO in a cell-based assay?

The final concentration of DMSO in cell culture media should be kept as low as possible to avoid cytotoxicity. A general guideline is to keep the final DMSO concentration at or below 0.5%, with 0.1% being preferable for most cell lines to minimize solvent effects.[4][5] Some sensitive cell lines may require even lower concentrations.[6] It is always recommended to perform a vehicle control (media with the same final concentration of DMSO) to assess any potential effects of the solvent on the experimental outcome.

Troubleshooting Guide: Cirsiliol Precipitation

This guide provides a systematic approach to troubleshoot and prevent Cirsiliol precipitation in your experiments.

Problem: I observed a precipitate after diluting my Cirsiliol DMSO stock solution into an aqueous buffer.

This is a common issue due to the poor aqueous solubility of Cirsiliol. Follow the steps below to address this problem.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting Cirsiliol precipitation.

Detailed Experimental Protocols

Protocol 1: Preparation of a Cirsiliol Stock Solution in DMSO

This protocol describes the preparation of a 10 mM Cirsiliol stock solution in DMSO.

Materials:

• Cirsiliol powder

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Optional: Water bath sonicator

Procedure:

• Calculate the required mass of Cirsiliol:

  • Molecular Weight of Cirsiliol = 330.29 g/mol

  • For a 10 mM solution in 1 mL (0.001 L):

    • Mass (g) = 0.010 mol/L * 0.001 L * 330.29 g/mol = 0.0033029 g = 3.30 mg

• Weighing:

  • Accurately weigh 3.30 mg of Cirsiliol powder and transfer it to a sterile microcentrifuge tube.

• Dissolution:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Cirsiliol powder.

  • Vortex the tube vigorously for 1-2 minutes until the Cirsiliol is completely dissolved. A clear, yellowish solution should be obtained.

• Optional - Sonication:

  • If the Cirsiliol does not fully dissolve with vortexing, place the tube in a water bath sonicator for 5-10 minutes.[7][8][9][10] This can help to break up any small aggregates and enhance dissolution.

• Storage:

  • Store the 10 mM Cirsiliol stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles. The solution should be protected from light.

Protocol 2: Preparation of Cirsiliol Working Solutions in Aqueous Buffer

This protocol details the dilution of the DMSO stock solution into an aqueous buffer for use in experiments.

Materials:

• 10 mM Cirsiliol in DMSO (from Protocol 1)

• Sterile aqueous buffer (e.g., Phosphate Buffered Saline (PBS), TRIS-HCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Pre-warm the aqueous buffer:

  • Warm the aqueous buffer to the temperature of your experiment (e.g., 37°C for cell culture) to minimize temperature-related precipitation.

• Calculate the required volume of stock solution:

  • For a final concentration of 10 µM Cirsiliol in 1 mL of buffer:

    • V₁ (stock) * C₁ (stock) = V₂ (final) * C₂ (final)

    • V₁ * 10,000 µM = 1000 µL * 10 µM

    • V₁ = (1000 * 10) / 10,000 = 1 µL

• Dilution:

  • Add the calculated volume of the Cirsiliol DMSO stock solution to the pre-warmed aqueous buffer.

  • Crucially, add the DMSO stock to the buffer while gently vortexing or stirring the buffer. This rapid dispersion helps to prevent localized high concentrations of Cirsiliol that can lead to precipitation.[11]

• Visual Inspection:

  • After dilution, visually inspect the solution for any signs of precipitation (cloudiness or visible particles). If the solution is not clear, refer to the Troubleshooting Guide.

• Final DMSO Concentration Check:

  • Ensure the final DMSO concentration is within the acceptable range for your experimental system (typically ≤ 0.5%).[4][5] In the example above, the final DMSO concentration is 0.1% (1 µL in 1000 µL).

Workflow for Preparing Cirsiliol Working Solutions

Caption: Workflow for preparing Cirsiliol solutions for experiments.

Advanced Troubleshooting Strategies

If precipitation persists after following the basic troubleshooting steps, consider these advanced strategies:

• Use of Co-solvents: The addition of a small amount of a water-miscible organic co-solvent to the aqueous buffer can increase the solubility of hydrophobic compounds. Ethanol or polyethylene glycol (PEG) are sometimes used. However, the compatibility and potential effects of the co-solvent on the biological system must be carefully evaluated.

• Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules like Cirsiliol, forming water-soluble inclusion complexes. This can significantly enhance the apparent aqueous solubility of the compound. Various types of cyclodextrins are available and may need to be screened for optimal performance with Cirsiliol.

References

• 1. Showing Compound Cirsiliol (FDB016700) - FooDB [foodb.ca]
• 2. caymanchem.com [caymanchem.com]
• 3. Cirsiliol = 95 HPLC 34334-69-5 [sigmaaldrich.com]
• 4. lifetein.com [lifetein.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. researchgate.net [researchgate.net]
• 7. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 8. From Sound Waves to Soluble Liquids: Unveiling the Power of Sonication | Envirostar [envirostarllc.com]
• 9. Ultrasound influence on the solubility of solid dispersions prepared for a poorly soluble drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Bioavailability of Cirsiliol in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges of Cirsiliol's poor bioavailability in animal models. The information provided is based on current scientific literature and offers practical guidance for experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor bioavailability of Cirsiliol?

A1: The low oral bioavailability of Cirsiliol is primarily attributed to its poor water solubility, which limits its dissolution in the gastrointestinal fluids and subsequent absorption.[1] Like many flavonoids, it may also be subject to first-pass metabolism in the liver, further reducing the amount of active compound that reaches systemic circulation.

Q2: What are the most promising strategies to enhance the oral bioavailability of Cirsiliol in animal models?

A2: Current research suggests three main strategies to overcome the poor bioavailability of Cirsiliol:

• Cyclodextrin Inclusion Complexes: Encapsulating Cirsiliol within cyclodextrin molecules can significantly increase its aqueous solubility.[2]

• Solid Dispersions: Dispersing Cirsiliol in a hydrophilic polymer matrix can improve its dissolution rate by presenting it in an amorphous state with a larger surface area.

• Nanoformulations: Liposomes and nanoparticles can encapsulate Cirsiliol, protecting it from degradation in the gastrointestinal tract and potentially enhancing its absorption.

Q3: Which signaling pathways are known to be modulated by Cirsiliol?

A3: Cirsiliol has been shown to modulate several key signaling pathways, including:

• NF-κB Pathway: Cirsiliol can inhibit the activation of the NF-κB pathway, a key regulator of inflammation, by suppressing the phosphorylation of IκBα, p65, and IKKα/β.[3][4][5]

• MAPK Pathway: Cirsiliol has been observed to inhibit the phosphorylation of key proteins in the MAPK signaling cascade, such as p38, ERK, and JNK, which are involved in inflammation and apoptosis.[3][4][5]

• AKT/FOXO1 Pathway: Cirsiliol can reduce the phosphorylation of AKT, leading to the activation of the transcription factor FOXO1, which is involved in apoptosis and autophagy.[6]

Bioavailability Enhancement Strategies: Data Overview

The following tables summarize the potential improvements in the bioavailability of Cirsiliol based on studies of Cirsiliol and other structurally similar flavonoids.

Disclaimer: Direct comparative pharmacokinetic data for different Cirsiliol formulations is limited. The data presented below for solid dispersions and nanoformulations are derived from studies on other flavonoids (e.g., Quercetin, Hesperidin) and are intended to be illustrative of the potential enhancements achievable with these technologies.

Table 1: Cirsiliol-β-Cyclodextrin Inclusion Complex vs. Free Cirsiliol

Formulation	Solubility Enhancement	In Vivo Efficacy Enhancement (Tumor Growth Inhibition)	Reference
Cirsiliol-β-Cyclodextrin Inclusion Complex	2.1 times higher than free Cirsiliol	1.5 times greater than free Cirsiliol	[1][2]

Table 2: Illustrative Pharmacokinetic Parameters of Flavonoid Formulations in Rats

Formulation (Model Flavonoid)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability Enhancement	Reference
Quercetin (Free)	7470 ± 2630	0.9 ± 0.42	2590.5 ± 987.9 (mg/L*min)	-	[7]
Quercetin Solid Dispersion	~1.64 - 2.25 fold increase in AUC vs. free Quercetin	[8]
Pinostrobin (Free)	53.03 ± 15.41	0.133	-	-	[9]
Hesperidin Solid Dispersion	>99% drug release in vitro	[10]

Experimental Protocols

Preparation of Cirsiliol-β-Cyclodextrin Inclusion Complex

This protocol is adapted from a study that successfully prepared a Cirsiliol-β-cyclodextrin inclusion complex.[1]

Workflow for Cirsiliol-β-Cyclodextrin Inclusion Complex Preparation

Caption: Workflow for the preparation of a Cirsiliol-β-cyclodextrin inclusion complex.

Materials:

• Cirsiliol

• β-Cyclodextrin (CD)

• Ethanol

• Distilled water

Procedure:

• Prepare separate solutions of Cirsiliol in ethanol and β-cyclodextrin in water. A 1:1 molar ratio of Cirsiliol to β-cyclodextrin is a good starting point.

• Slowly add the Cirsiliol solution dropwise to the β-cyclodextrin solution while stirring continuously.

• Maintain stirring at room temperature for 24 hours to allow for complex formation.

• Remove the ethanol from the mixture by evaporation under reduced pressure.

• Collect the resulting precipitate by filtration.

• Wash the precipitate with distilled water to remove any uncomplexed β-cyclodextrin.

• Dry the final Cirsiliol-β-cyclodextrin inclusion complex in a desiccator until a constant weight is achieved.

Preparation of Cirsiliol Solid Dispersion (Solvent Evaporation Method)

This is a general protocol for preparing a solid dispersion of a flavonoid with a hydrophilic polymer like PVP K30, adapted for Cirsiliol.[11][12]

Workflow for Cirsiliol Solid Dispersion Preparation

Caption: Workflow for preparing Cirsiliol solid dispersion by the solvent evaporation method.

Materials:

• Cirsiliol

• Polyvinylpyrrolidone (PVP K30)

• Methanol (or another suitable volatile organic solvent)

Procedure:

• Determine the desired ratio of Cirsiliol to PVP K30 (e.g., 1:1, 1:3, 1:5 by weight).

• Dissolve both the Cirsiliol and PVP K30 in a sufficient amount of methanol in a round-bottom flask.

• Attach the flask to a rotary evaporator and remove the solvent under reduced pressure at a temperature of approximately 50-60°C.

• Continue evaporation until a solid mass is formed.

• Further dry the solid mass in a vacuum desiccator for 24 hours to remove any residual solvent.

• Pulverize the dried solid dispersion using a mortar and pestle.

• Sieve the resulting powder to obtain a uniform particle size.

Preparation of Cirsiliol-Loaded Liposomes (Thin-Film Hydration Method)

This is a generalized protocol for encapsulating a hydrophobic compound like Cirsiliol into liposomes.

Workflow for Cirsiliol Liposome Preparation

Caption: Workflow for the preparation of Cirsiliol-loaded liposomes via thin-film hydration.

Materials:

• Cirsiliol

• Phosphatidylcholine (PC)

• Cholesterol

• Chloroform/Methanol mixture (e.g., 2:1 v/v)

• Phosphate-buffered saline (PBS) or other aqueous buffer

Procedure:

• Dissolve the lipids (e.g., phosphatidylcholine and cholesterol in a desired molar ratio) and Cirsiliol in a chloroform/methanol mixture in a round-bottom flask.

• Evaporate the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Dry the lipid film under a high vacuum for at least 2-4 hours (or overnight) to remove any residual solvent.

• Hydrate the dried lipid film with an aqueous buffer (e.g., PBS) by rotating the flask. The temperature of the buffer should be above the phase transition temperature of the lipids.

• Vortex the resulting suspension to form multilamellar vesicles (MLVs).

• To obtain unilamellar vesicles of a specific size, the liposome suspension can be subjected to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm).

Signaling Pathway Diagrams

Cirsiliol's Inhibition of the NF-κB Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. β-Cyclodextrin complex improves the bioavailability and antitumor potential of cirsiliol, a flavone isolated from Leonotis nepetifolia (Lamiaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cirsiliol induces autophagy and mitochondrial apoptosis through the AKT/FOXO1 axis and influences methotrexate resistance in osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetic comparison of quercetin, isoquercitrin, and quercetin-3-O-β-D-glucuronide in rats by HPLC-MS [PeerJ] [peerj.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | The Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Pinostrobin in Rats: Ultra-High-Performance Liquid Chromatography Coupled With Linear Trap Quadrupole Orbitrap Mass Spectrometry Studies [frontiersin.org]
• 10. Effects of Flavonoid Supplementation on Nanomaterial-Induced Toxicity: A Meta-Analysis of Preclinical Animal Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preparation and characterization of solid dispersions of carvedilol with PVP K30 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] Preparation and characterization of solid dispersions of carvedilol with PVP K30 | Semantic Scholar [semanticscholar.org]

Optimizing Western Blot for Cirsiliol-Induced Protein Changes: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize Western blot conditions for detecting protein changes induced by Cirsiliol.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting concentration for Cirsiliol treatment and how does it affect protein expression?

A1: The optimal concentration of Cirsiliol can vary depending on the cell line and the specific protein of interest. For instance, in B16F10 malignant melanoma cells, a non-cytotoxic concentration of 10 µM for 48 hours was used to study its effects on epithelial-mesenchymal transition (EMT) markers.[1] In other studies, concentrations of 10 µM and 50 µM have been used to investigate its impact on inflammatory pathways.[2] It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup. Cirsiliol has been shown to modulate the expression of proteins involved in inflammation, apoptosis, and cell signaling pathways such as NF-κB, MAPK, and PI3K/Akt.[1][3][4]

Q2: Which signaling pathways are most affected by Cirsiliol and what are the key proteins to target for Western blot analysis?

A2: Cirsiliol has been reported to influence several key signaling pathways:

• NF-κB and MAPK Pathways: Cirsiliol can inhibit the activation of NF-κB and MAPK pathways, which are crucial in inflammatory responses. Key proteins to target include phosphorylated forms of IκBα, p65, IKKα/β, p38, ERK, and JNK.[2][3]

• PI3K/Akt/NF-κB Pathway: In the context of cancer, Cirsiliol has been shown to suppress the PI3K/Akt/NF-κB signaling pathway.[1] Key targets include phosphorylated Akt and the nuclear localization of NF-κB p65.[1]

• AKT/FOXO1 Axis: Cirsiliol can induce autophagy and mitochondrial apoptosis through the AKT/FOXO1 axis in osteosarcoma cells.[4] Western blot analysis for phosphorylated AKT and total FOXO1 would be relevant.[4]

• Apoptosis Pathway: Cirsiliol can induce apoptosis by modulating the expression of Bcl-2 family proteins and caspases.[2][4] Key markers include Bax, Bcl-2, cleaved Caspase-3, and cleaved PARP-1.[2][4][5]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Weak or No Signal for Target Protein	Insufficient Cirsiliol-induced change in protein expression.	Optimize Cirsiliol concentration and treatment time. Perform a time-course and dose-response experiment.
Low protein load.	Increase the amount of protein loaded per lane. A common starting point is 20-30 µg of total protein.[2][6]
Suboptimal primary antibody dilution.	Titrate the primary antibody to find the optimal concentration. Start with the manufacturer's recommended dilution and perform a dilution series.[6]
Inefficient protein transfer.	Verify transfer efficiency using Ponceau S staining. For larger proteins (>100 kDa), consider a wet transfer system and optimize transfer time and voltage. For smaller proteins, ensure the membrane pore size is appropriate (e.g., 0.22 µm PVDF) to prevent "blow-through".[7]
High Background	Blocking is insufficient.	Block the membrane for at least 1 hour at room temperature with 5% non-fat dry milk or bovine serum albumin (BSA) in TBST. For some antibodies, BSA may be a better blocking agent to reduce non-specific binding.
Primary or secondary antibody concentration is too high.	Decrease the antibody concentrations. A high antibody concentration can lead to non-specific binding.[8]
Inadequate washing.	Increase the number and duration of washes with TBST after primary and secondary antibody incubations. Adding a small amount of detergent like Tween 20 (0.05% to 0.1%) to the wash buffer can help reduce background.[6]
Non-specific Bands	Primary antibody is not specific enough.	Use a different, more specific primary antibody. Ensure the antibody has been validated for the species you are working with.
Protein degradation.	Add protease and phosphatase inhibitors to your lysis buffer and keep samples on ice or at 4°C during preparation to prevent protein degradation.[9]
Cell line or tissue expresses isoforms of the target protein.	Consult literature or databases like UniProt to check for known isoforms of your target protein that might be detected by the antibody.
Inconsistent Housekeeping Protein Levels	Uneven protein loading.	Perform a protein quantification assay (e.g., BCA or Bradford) to ensure equal loading of protein in each lane.
Housekeeping protein expression is affected by Cirsiliol treatment.	Validate that the expression of your chosen housekeeping protein (e.g., GAPDH, β-actin) is not altered by Cirsiliol treatment in your specific experimental model. If it is, you may need to choose a different loading control.

Experimental Protocols

Western Blot Protocol for Detecting Cirsiliol-Induced Protein Changes

This protocol is a general guideline and may require optimization for specific proteins and cell types.

• Cell Lysis:

  • After Cirsiliol treatment, wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[2]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 12,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• Sample Preparation and SDS-PAGE:

  • Mix a calculated volume of protein lysate (e.g., 20 µg) with Laemmli sample buffer.[2]

  • Boil the samples at 95-100°C for 5-10 minutes.

  • Load the samples onto a 12% SDS-polyacrylamide gel.[2]

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane.

  • Confirm successful transfer by staining the membrane with Ponceau S.

• Blocking and Antibody Incubation:

  • Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.[2]

  • Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Imaging:

  • Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Incubate the membrane with the ECL substrate.

  • Capture the chemiluminescent signal using a digital imaging system or X-ray film.

Quantitative Data Summary

Table 1: Example Antibody Dilutions for Key Target Proteins

Target Protein	Primary Antibody Dilution	Secondary Antibody Dilution	Source
p-IκBα	1:1000	1:5000	General Recommendation
p-p65	1:1000	1:5000	General Recommendation
p-ERK	1:2000	1:5000	General Recommendation
Bax	1:1000	1:5000	[2]
Bcl-2	1:1000	1:5000	[2]
Cleaved Caspase-3	1:1000	1:5000	[2]
β-actin	1:5000	1:10000	[2]

Note: These are example dilutions and should be optimized for your specific antibodies and experimental conditions.

Visualizing Experimental Workflows and Signaling Pathways

Caption: Experimental workflow for Western blot analysis of Cirsiliol-induced protein changes.

Caption: Simplified signaling pathways modulated by Cirsiliol.

References

• 1. mdpi.com [mdpi.com]
• 2. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cirsiliol induces autophagy and mitochondrial apoptosis through the AKT/FOXO1 axis and influences methotrexate resistance in osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. 7 Tips For Optimizing Your Western Blotting Experiments | Proteintech Group [ptglab.com]
• 7. Comprehensive Optimization of Western Blotting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western Blot Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. blog.addgene.org [blog.addgene.org]

Reference Data & Comparative Studies

Cirsiliol and Sulfasalazine in Experimental Colitis: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the therapeutic effects of the flavonoid cirsiliol and the conventional drug sulfasalazine in preclinical models of colitis. This analysis is based on available experimental data, focusing on efficacy, mechanisms of action, and experimental methodologies.

Efficacy in Murine Colitis Models

Experimental colitis is frequently induced in rodents using chemical agents such as 2,4-dinitrobenzenesulfonic acid (DNBS) or dextran sulfate sodium (DSS) to mimic the pathology of inflammatory bowel disease (IBD). The efficacy of therapeutic interventions is typically assessed by monitoring clinical signs, including weight loss, stool consistency, and rectal bleeding, which are collectively scored as the Disease Activity Index (DAI). Post-mortem analyses often include measurement of colon length (shortening is a marker of inflammation), histological assessment of tissue damage, and quantification of inflammatory markers.

Cirsiliol in DNBS-Induced Colitis

A study investigating cirsiliol in a DNBS-induced colitis mouse model demonstrated its potential as an anti-inflammatory agent.[1] Treatment with cirsiliol at doses of 10 mg/kg and 30 mg/kg significantly attenuated weight loss and reduced the DAI compared to the untreated DNBS group.[1] Furthermore, cirsiliol treatment led to a significant improvement in colon length, which was shortened in the DNBS control group.[1] Histological analysis revealed that cirsiliol administration reduced inflammatory cell infiltration and restored the number of goblet cells, with an efficacy comparable to the positive control, sulfasalazine.[1]

Sulfasalazine in Experimental Colitis

Sulfasalazine is a widely used positive control in experimental colitis studies due to its established clinical efficacy in IBD. In a DNBS-induced colitis model, sulfasalazine was used as a comparator and showed a significant reduction in inflammatory markers.[1] In DSS-induced colitis models, sulfasalazine has been shown to ameliorate disease severity. Studies have reported that sulfasalazine treatment significantly reduces weight loss and improves clinical scores in mice with DSS-induced colitis.[2][3] For instance, in one study, sulfasalazine administered at 100 mg/kg/day significantly improved body weight in DSS-treated mice.[2] Another study using a chronic DSS model with repeated cycles of DSS administration also demonstrated the ameliorative effects of sulfasalazine on body weight.[3]

Quantitative Data Comparison

Parameter	Cirsiliol (DNBS Model)[1]	Sulfasalazine (DNBS Model)[1]	Sulfasalazine (DSS Model)[2]	Sulfasalazine (Chronic DSS Model)[3]
Dose	10 and 30 mg/kg/day	Not explicitly stated, used as positive control	100 mg/kg/day	100 mg/kg/day
Change in Body Weight	Attenuated weight loss	Attenuated weight loss	Significantly improved body weight	Significantly ameliorated body weight loss
Disease Activity Index (DAI)	Significantly reduced DAI scores	Reduced DAI (implied by histological improvement)	Not explicitly reported in this format	Not explicitly reported in this format
Colon Length	Significantly ameliorated colon shortening	Ameliorated colon shortening	Not explicitly reported	Not explicitly reported
Histology	Reduced inflammatory cell infiltration, restored goblet cells	Similar improvement to cirsiliol	Not explicitly reported	Did not significantly improve histopathological signs
Inflammatory Cytokines (TNF-α, IL-6, IL-1β)	Significantly suppressed expression	Not explicitly reported	Not explicitly reported	Not explicitly reported
Oxidative Stress (MDA levels)	Decreased MDA levels	Not explicitly reported	Lowered MDA levels (not statistically significant)	Lowered MDA levels (not statistically significant from disease group)

Mechanisms of Action

Cirsiliol

Cirsiliol exerts its anti-inflammatory effects by targeting key signaling pathways involved in the inflammatory cascade. Experimental evidence indicates that cirsiliol inhibits the activation of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[1][4][5] By inhibiting these pathways, cirsiliol suppresses the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[4][5]

// Nodes Inflammatory_Stimuli [label="Inflammatory Stimuli\n(e.g., DNBS)", fillcolor="#FBBC05", fontcolor="#202124"]; Cirsiliol [label="Cirsiliol", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; MAPK [label="MAPK Pathway", fillcolor="#F1F3F4", fontcolor="#202124"]; NFkB [label="NF-κB Pathway", fillcolor="#F1F3F4", fontcolor="#202124"]; Pro_inflammatory_Cytokines [label="Pro-inflammatory Cytokines\n(TNF-α, IL-6, IL-1β)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Inflammation [label="Intestinal\nInflammation", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Inflammatory_Stimuli -> MAPK [color="#5F6368"]; Inflammatory_Stimuli -> NFkB [color="#5F6368"]; Cirsiliol -> MAPK [label="Inhibits", color="#34A853", fontcolor="#34A853", arrowhead=tee]; Cirsiliol -> NFkB [label="Inhibits", color="#34A853", fontcolor="#34A853", arrowhead=tee]; MAPK -> Pro_inflammatory_Cytokines [color="#5F6368"]; NFkB -> Pro_inflammatory_Cytokines [color="#5F6368"]; Pro_inflammatory_Cytokines -> Inflammation [color="#5F6368"]; } Cirsiliol's inhibitory action on MAPK and NF-κB pathways.

Sulfasalazine

The mechanism of action of sulfasalazine is multifactorial and involves its breakdown in the colon by bacterial azoreductases into two active metabolites: 5-aminosalicylic acid (5-ASA) and sulfapyridine.[6] 5-ASA is believed to be the primary therapeutic moiety for colitis, exerting its anti-inflammatory effects locally in the colon.[6] The precise mechanism of 5-ASA is not fully elucidated but is thought to involve the inhibition of the NF-κB pathway, thereby reducing the production of pro-inflammatory mediators.[6][7][8] Sulfapyridine is absorbed systemically and is thought to have immunomodulatory effects.

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// Edges Sulfasalazine -> Bacterial_Azoreductases [color="#5F6368"]; Bacterial_Azoreductases -> Five_ASA [color="#5F6368"]; Bacterial_Azoreductases -> Sulfapyridine [color="#5F6368"]; Five_ASA -> NFkB [label="Inhibits", color="#FBBC05", fontcolor="#202124", arrowhead=tee]; NFkB -> Pro_inflammatory_Mediators [color="#5F6368"]; Pro_inflammatory_Mediators -> Inflammation [color="#5F6368"]; } Metabolism of sulfasalazine and its effect on the NF-κB pathway.

Experimental Protocols

Cirsiliol in DNBS-Induced Colitis[1]

• Animal Model: Male C57BL/6 mice.

• Induction of Colitis: Intrarectal administration of 2,4-dinitrobenzenesulfonic acid (DNBS) in 50% ethanol.

• Treatment Groups:

  • Control (Ethanol 50% vehicle)

  • DNBS + vehicle

  • DNBS + Cirsiliol (10 mg/kg, daily by gavage)

  • DNBS + Cirsiliol (30 mg/kg, daily by gavage)

  • DNBS + Sulfasalazine (positive control, dose not specified)

• Duration: Treatment administered for 10 consecutive days.

• Endpoints: Body weight, Disease Activity Index (DAI), colon length, histology (H&E staining), and cytokine levels (ELISA).

// Nodes Start [label="Start", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Acclimatization [label="Acclimatization of C57BL/6 Mice", fillcolor="#F1F3F4", fontcolor="#202124"]; Induction [label="Induction of Colitis\n(Intrarectal DNBS)", fillcolor="#FBBC05", fontcolor="#202124"]; Grouping [label="Randomization into Treatment Groups", fillcolor="#F1F3F4", fontcolor="#202124"]; Treatment [label="Daily Gavage Treatment (10 days)\n- Vehicle\n- Cirsiliol (10 & 30 mg/kg)\n- Sulfasalazine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Monitoring [label="Daily Monitoring\n(Body Weight, DAI)", fillcolor="#F1F3F4", fontcolor="#202124"]; Sacrifice [label="Sacrifice on Day 11", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analysis [label="Analysis\n- Colon Length\n- Histology\n- Cytokine Levels", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Start -> Acclimatization [color="#5F6368"]; Acclimatization -> Induction [color="#5F6368"]; Induction -> Grouping [color="#5F6368"]; Grouping -> Treatment [color="#5F6368"]; Treatment -> Monitoring [color="#5F6368"]; Monitoring -> Sacrifice [color="#5F6368"]; Sacrifice -> Analysis [color="#5F6368"]; Analysis -> End [color="#5F6368"]; } Experimental workflow for the cirsiliol study.

Sulfasalazine in DSS-Induced Colitis[2]

• Animal Model: Male C57BL/6 mice.

• Induction of Colitis: Administration of dextran sulfate sodium (DSS) in drinking water for seven days.

• Treatment Groups:

  • Normal control

  • Colitis control

  • Colitis + Sulfasalazine (100 mg/kg, daily by oral gavage)

• Duration: Treatment administered from day three to day ten.

• Endpoints: Body weight, DAI, histological changes, and markers of inflammation and oxidative stress.

// Nodes Start [label="Start", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Acclimatization [label="Acclimatization of C57BL/6 Mice", fillcolor="#F1F3F4", fontcolor="#202124"]; Induction [label="Induction of Colitis\n(DSS in drinking water for 7 days)", fillcolor="#FBBC05", fontcolor="#202124"]; Grouping [label="Randomization into Treatment Groups", fillcolor="#F1F3F4", fontcolor="#202124"]; Treatment [label="Daily Gavage Treatment (Day 3-10)\n- Vehicle\n- Sulfasalazine (100 mg/kg)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Monitoring [label="Daily Monitoring\n(Body Weight, DAI)", fillcolor="#F1F3F4", fontcolor="#202124"]; Sacrifice [label="Sacrifice on Day 11", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analysis [label="Analysis\n- Histology\n- Inflammatory Markers\n- Oxidative Stress Markers", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Start -> Acclimatization [color="#5F6368"]; Acclimatization -> Induction [color="#5F6368"]; Induction -> Grouping [color="#5F6368"]; Grouping -> Treatment [color="#5F6368"]; Treatment -> Monitoring [color="#5F6368"]; Monitoring -> Sacrifice [color="#5F6368"]; Sacrifice -> Analysis [color="#5F6368"]; Analysis -> End [color="#5F6368"]; } Experimental workflow for a sulfasalazine study.

Conclusion

Based on the available experimental data, both cirsiliol and sulfasalazine demonstrate significant therapeutic effects in preclinical models of colitis. Cirsiliol shows promise as a novel anti-inflammatory agent, with a mechanism of action centered on the inhibition of the NF-κB and MAPK signaling pathways. Its efficacy in the DNBS-induced colitis model is comparable to that of sulfasalazine in the same study. Sulfasalazine, a well-established drug, continues to serve as a reliable positive control, exerting its effects through its active metabolite, 5-ASA, which also targets the NF-κB pathway.

For drug development professionals, cirsiliol represents a potential natural product-derived lead compound for the treatment of IBD. Further research is warranted to fully elucidate its pharmacokinetic and toxicological profiles and to evaluate its efficacy in a broader range of colitis models. The direct comparative data from the DNBS model suggests that cirsiliol's potency is in a similar range to sulfasalazine, providing a strong rationale for its continued investigation. Researchers should consider the differences in the experimental models (DNBS vs. DSS) when comparing the quantitative data across different studies, as the underlying pathology and response to treatment can vary.

References

• 1. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. ajps.journals.ekb.eg [ajps.journals.ekb.eg]
• 4. researchgate.net [researchgate.net]
• 5. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sulfasalazine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]

Cirsiliol vs. Standard NSAIDs: A Comparative Analysis of Anti-Inflammatory Efficacy in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-inflammatory properties of the flavonoid Cirsiliol and standard non-steroidal anti-inflammatory drugs (NSAIDs) in animal models. While direct head-to-head studies are limited, this document synthesizes available preclinical data to offer insights into their respective efficacies and mechanisms of action.

Executive Summary

Cirsiliol, a naturally occurring flavone, demonstrates significant anti-inflammatory effects in various animal models, primarily through the inhibition of the NF-κB and MAPK signaling pathways. Standard NSAIDs, such as Indomethacin and Celecoxib, exert their anti-inflammatory action by inhibiting cyclooxygenase (COX) enzymes. Although both classes of compounds reduce inflammation, their underlying mechanisms differ significantly. This guide presents a comparative overview of their performance based on available data from carrageenan-induced paw edema, lipopolysaccharide (LPS)-induced inflammation, and dinitrobenzene sulfonic acid (DNBS)-induced colitis models.

Data Presentation: Quantitative Comparison

Due to the absence of studies directly comparing Cirsiliol and NSAIDs in the same model, the following tables summarize their efficacy based on data from separate studies.

Table 1: Efficacy in Carrageenan-Induced Paw Edema in Rats

Compound	Dose	Time Point (hours)	Paw Edema Inhibition (%)	Reference
Indomethacin	10 mg/kg	2	54	[1]
10 mg/kg	3	54	[1]
10 mg/kg	4	54	[1]
10 mg/kg	5	33	[1]
20 mg/kg	4	89.93
25 mg/kg	3	91.1	[2]
Celecoxib	1 mg/kg	4	Significant Reduction	[3]
10 mg/kg	4	Significant Reduction	[3]
30 mg/kg	4	Significant Reduction	[3]
Cirsiliol	-	-	Data not available	-

Note: Quantitative data for Cirsiliol in the carrageenan-induced paw edema model is not currently available in the reviewed literature.

Table 2: Efficacy of Cirsiliol in Other Inflammatory Models

Model	Compound	Dose	Key Outcomes	Reference
DNBS-Induced Colitis (Mice)	Cirsiliol	10 mg/kg	Significantly reduced weight loss, colon shortening, and Disease Activity Index. Suppressed pro-inflammatory cytokines (TNF-α, IL-6, IL-1β).	[4][5]
Cirsiliol	30 mg/kg	More pronounced beneficial effects compared to the 10 mg/kg dose.	[4][5]
LPS-Induced Inflammation	Cirsiliol	-	Suppresses the activation of NF-κB and MAP kinases in TLR4 signaling.	[4]

Table 3: In Vitro Cyclooxygenase (COX) Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Indomethacin	-	-	Non-selective	[6]
Celecoxib	>100	14	>7.1	[7]
Cirsiliol	Data not available	Data not available	Data not available	-

Note: IC50 values for Cirsiliol on COX-1 and COX-2 are not currently available in the reviewed literature. A related compound, Cirsilineol, has been shown to inhibit COX-2.

Mechanistic Differences: Signaling Pathways

NSAIDs primarily target the arachidonic acid pathway by inhibiting COX enzymes, thereby reducing the production of prostaglandins. Cirsiliol, on the other hand, appears to modulate upstream inflammatory signaling pathways.

Cirsiliol's Mechanism of Action

Cirsiliol has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways[4][5]. These pathways are crucial in the transcriptional regulation of a wide array of pro-inflammatory genes, including those for cytokines like TNF-α, IL-6, and IL-1β. By inhibiting these central signaling nodes, Cirsiliol can potentially exert a broader anti-inflammatory effect compared to the targeted action of COX inhibitors.

Cirsiliol's inhibitory action on NF-κB and MAPK pathways.

NSAIDs' Mechanism of Action

Standard NSAIDs, whether non-selective (like Indomethacin) or COX-2 selective (like Celecoxib), function by blocking the active site of cyclooxygenase enzymes. This prevents the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

NSAIDs' inhibitory action on the Cyclooxygenase (COX) pathway.

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This is a widely used model for acute inflammation.

• Animals: Male Wistar or Sprague-Dawley rats (150-200 g) are typically used.

• Acclimatization: Animals are acclimatized for at least one week before the experiment.

• Grouping: Animals are randomly divided into control, standard (NSAID-treated), and test (Cirsiliol-treated) groups.

• Drug Administration: Test compounds or vehicle are administered orally or intraperitoneally, typically 30-60 minutes before carrageenan injection.

• Induction of Edema: 0.1 mL of 1% carrageenan suspension in saline is injected into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Calculation of Edema Inhibition: The percentage of inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

DNBS-Induced Colitis in Mice

This model is used to study inflammatory bowel disease.

• Animals: Male C57BL/6 mice are commonly used.

• Induction of Colitis: Mice are lightly anesthetized, and a catheter is inserted into the colon. DNBS (in 50% ethanol) is administered intra-rectally. Control animals receive 50% ethanol.

• Drug Administration: Cirsiliol (e.g., 10 or 30 mg/kg) is administered daily, typically by oral gavage.

• Monitoring: Body weight, stool consistency, and presence of blood are monitored daily to calculate the Disease Activity Index (DAI).

• Endpoint Analysis: After a set period (e.g., 7 days), animals are euthanized. The colon is removed, and its length and weight are measured. Tissue samples are collected for histological analysis and measurement of inflammatory markers (e.g., cytokines, myeloperoxidase).

A generalized experimental workflow for evaluating anti-inflammatory agents.

Conclusion

Cirsiliol presents a promising anti-inflammatory profile, operating through the modulation of key signaling pathways such as NF-κB and MAPK. This mechanism suggests a broader spectrum of action compared to the targeted COX inhibition of NSAIDs. However, a direct comparison of potency is challenging due to the lack of quantitative data for Cirsiliol in standardized acute inflammation models like carrageenan-induced paw edema.

For drug development professionals, Cirsiliol's distinct mechanism of action may offer therapeutic potential for inflammatory conditions where the NF-κB and MAPK pathways are central to the pathology. Further research, including head-to-head comparative studies with NSAIDs in various animal models and in vitro COX inhibition assays, is warranted to fully elucidate the therapeutic potential of Cirsiliol and its position relative to established anti-inflammatory agents.

References

• 1. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Celecoxib inhibits acute edema and inflammatory biomarkers through peroxisome proliferator-activated receptor-γ in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cirsiliol alleviates experimental inflammatory bowel disease via restoration of intestinal barrier integrity and inhibition of NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Cross-Species Insights into Cirsiliol: A Comparative Guide to its Metabolism and Pharmacokinetics

A comprehensive review of available scientific literature reveals a significant gap in the in vivo metabolism and pharmacokinetic data for the flavonoid Cirsiliol across different species. While numerous in vitro studies have highlighted its potential therapeutic effects, including anti-inflammatory, antioxidant, and anticancer properties, detailed comparative data on its absorption, distribution, metabolism, and excretion (ADME) in living organisms remains largely unavailable.

This guide synthesizes the current understanding of Cirsiliol's metabolic fate, drawing parallels from general flavonoid metabolism, and outlines the experimental approaches commonly used in such studies. The lack of direct comparative data underscores the need for further research to fully understand the therapeutic potential and safety profile of Cirsiliol.

In Vitro Metabolism and Biological Activity

Cirsiliol (3',4',5-trihydroxy-6,7-dimethoxyflavone) has been the subject of various in vitro investigations. Studies have shown its ability to modulate key cellular pathways. For instance, research has demonstrated that Cirsiliol can induce the expression of Cytochrome P450 1 (CYP1) enzymes in human breast cancer cell lines (MCF-7). CYP1 enzymes are crucial in the metabolism of various compounds, including hormones and xenobiotics.

Furthermore, in vitro studies have pointed towards the potential for Cirsiliol to undergo phase II metabolism, a common pathway for flavonoids. This typically involves conjugation reactions such as glucuronidation and sulfation, which increase the water solubility of the compound, facilitating its excretion from the body.

General Principles of Flavonoid Metabolism: A Cross-Species Perspective

In the absence of specific data for Cirsiliol, we can infer its likely metabolic pathways based on the extensive research conducted on other flavonoids. The metabolism of flavonoids is a complex process that can vary significantly between species.

Phase I Metabolism: This phase primarily involves oxidation, reduction, and hydrolysis reactions, often mediated by cytochrome P450 enzymes in the liver. For many flavonoids, this can lead to the formation of more reactive intermediates.

Phase II Metabolism: This is the major metabolic route for flavonoids. It involves the conjugation of the flavonoid or its phase I metabolites with endogenous molecules such as glucuronic acid (glucuronidation) or sulfate (sulfation). These reactions are catalyzed by UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs), respectively. The liver is the primary site for these reactions, but they can also occur in other tissues like the intestine.

The extent and nature of these metabolic transformations can differ between species due to variations in the expression and activity of metabolic enzymes. For instance, the specific isoforms of UGTs and SULTs present in rats, mice, and humans can have different substrate specificities, leading to different metabolite profiles.

Experimental Protocols for Assessing Metabolism and Pharmacokinetics

To generate the data necessary for a comprehensive cross-species comparison of Cirsiliol, a series of standardized in vitro and in vivo experiments would be required.

In Vitro Metabolism Studies

• Liver Microsome Incubation: This is a common in vitro method to study phase I metabolism.

  • Objective: To determine the rate of metabolism and identify the metabolites of Cirsiliol.

  • Methodology:

    • Prepare liver microsomes from different species (e.g., rat, mouse, human).

    • Incubate Cirsiliol with the liver microsomes in the presence of NADPH (a cofactor for CYP enzymes).

    • At various time points, stop the reaction and extract the metabolites.

    • Analyze the samples using liquid chromatography-mass spectrometry (LC-MS) to identify and quantify the parent compound and its metabolites.

In Vivo Pharmacokinetic Studies

• Oral and Intravenous Administration: These studies are essential to understand the absorption, distribution, metabolism, and excretion of a compound in a living organism.

  • Objective: To determine key pharmacokinetic parameters such as maximum plasma concentration (Cmax), time to reach maximum concentration (Tmax), area under the plasma concentration-time curve (AUC), and bioavailability.

  • Methodology:

    • Administer a known dose of Cirsiliol to different animal species (e.g., rats, mice) via oral gavage and intravenous injection.

    • Collect blood samples at predetermined time points.

    • Process the blood samples to obtain plasma.

    • Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of Cirsiliol and its metabolites.

    • Collect urine and feces to identify and quantify the excretion pathways.

Visualizing Metabolic Pathways

The following diagrams illustrate the general metabolic pathways for flavonoids, which can be hypothesized for Cirsiliol.

General Metabolic Pathways of Flavonoids.

Experimental Workflow for Pharmacokinetic Studies.

Conclusion

While Cirsiliol shows promise in preclinical in vitro models, the lack of in vivo pharmacokinetic and metabolism data across different species is a major hurdle for its further development as a therapeutic agent. The information presented in this guide highlights the general metabolic pathways that flavonoids undergo and the standard experimental procedures used to investigate them. Future research should focus on conducting rigorous in vivo studies to elucidate the ADME properties of Cirsiliol in various species, including humans. This will be crucial for determining its bioavailability, identifying potential drug-drug interactions, and establishing a safe and effective dosing regimen for any potential clinical applications.

Cirsiliol's Potent and Selective Inhibition of Protein Kinases: A Comparative Analysis

A detailed examination of the binding affinity of the flavone Cirsiliol reveals its potent inhibitory activity against specific protein kinases, highlighting its potential as a targeted therapeutic agent. This guide provides a comparative analysis of Cirsiliol's binding affinity to different protein kinases, supported by experimental data and detailed protocols for researchers in drug discovery and development.

Cirsiliol, a naturally occurring flavone, has demonstrated significant potential in biomedical research due to its anti-inflammatory and anti-cancer properties. At the molecular level, its efficacy is largely attributed to its ability to interact with and modulate the activity of various protein kinases, enzymes that play a crucial role in cellular signaling pathways. This comparative guide synthesizes available data on Cirsiliol's binding affinity to different protein kinases, offering a clear perspective on its selectivity and therapeutic promise.

Comparative Binding Affinity of Cirsiliol

The inhibitory potential of Cirsiliol against various protein kinases has been quantified through different experimental assays, with the resulting data summarized in the table below. The primary metric for comparison is the equilibrium dissociation constant (KD) or the half-maximal inhibitory concentration (IC50), which indicate the concentration of Cirsiliol required to achieve 50% binding or inhibition of the kinase, respectively. A lower value signifies a higher binding affinity and more potent inhibition.

Protein Kinase	Binding Affinity (KD)	Inhibitory Concentration (IC50)
Tyrosine Kinase 2 (TYK2)	~ 0.8 µM[1][2]	10 µM and 20 µM (significant activity inhibition)[1]
Phosphatidylinositol-3-Kinase (PI3K)	Data not available	Inhibition of signaling pathway confirmed[3]

The data clearly indicates that Cirsiliol exhibits a strong binding affinity for Tyrosine Kinase 2 (TYK2), a member of the Janus kinase (JAK) family. The low micromolar KD value suggests a potent interaction.[1][2] Furthermore, experimental evidence confirms that this binding translates into significant inhibition of TYK2's kinase activity.[1] While the inhibition of the Phosphatidylinositol-3-Kinase (PI3K) signaling pathway by Cirsiliol has been observed, specific quantitative binding affinity data (KD or IC50 values) for direct interaction with PI3K isoforms are not yet available in the reviewed literature.[3]

Experimental Methodologies

The determination of Cirsiliol's binding affinity and inhibitory activity against protein kinases involves a series of sophisticated biochemical and biophysical assays. The following are detailed protocols for the key experiments cited in this guide.

Surface Plasmon Resonance (SPR) for Binding Affinity (KD) Determination

Surface Plasmon Resonance is a label-free technique used to measure the binding kinetics and affinity of molecular interactions.

Protocol:

• Immobilization of Kinase: Recombinant TYK2 protein is immobilized on a sensor chip surface.

• Analyte Injection: A series of Cirsiliol solutions with varying concentrations are injected over the sensor surface.

• Measurement: The change in the refractive index at the sensor surface, which is proportional to the mass of Cirsiliol binding to the immobilized kinase, is monitored in real-time.

• Data Analysis: The association and dissociation rates are measured, and the equilibrium dissociation constant (KD) is calculated from these rates.[1][2]

In Vitro Kinase Assay for Inhibitory Activity (IC50) Determination

This assay measures the ability of a compound to inhibit the enzymatic activity of a protein kinase.

Protocol:

• Reaction Mixture Preparation: A reaction mixture containing the purified protein kinase (e.g., TYK2), a suitable substrate (e.g., a peptide or protein that is a known substrate of the kinase), and ATP is prepared in a kinase assay buffer.

• Inhibitor Addition: Varying concentrations of Cirsiliol are added to the reaction mixture.

• Initiation and Incubation: The kinase reaction is initiated by the addition of ATP. The mixture is then incubated for a specific period at an optimal temperature to allow for substrate phosphorylation.

• Detection of Phosphorylation: The amount of phosphorylated substrate is quantified. This can be achieved using various methods, such as radioactivity-based assays (measuring the incorporation of radiolabeled phosphate from [γ-³²P]ATP into the substrate) or antibody-based methods (using phospho-specific antibodies).

• IC50 Calculation: The percentage of kinase inhibition is plotted against the Cirsiliol concentration, and the IC50 value is determined as the concentration at which 50% of the kinase activity is inhibited.[1]

Signaling Pathway and Experimental Workflow

To visualize the biological context of Cirsiliol's action and the experimental process, the following diagrams are provided.

Caption: Cirsiliol inhibits the TYK2 signaling pathway.

Caption: General workflow for determining kinase binding affinity.

References

• 1. researchgate.net [researchgate.net]
• 2. Cirsiliol targets tyrosine kinase 2 to inhibit esophageal squamous cell carcinoma growth in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Flavone Cirsiliol from Salvia x jamensis Binds the F1 Moiety of ATP Synthase, Modulating Free Radical Production - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Cirsiliol for Laboratory Professionals

For researchers, scientists, and drug development professionals handling Cirsiliol, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This guide provides essential information on the safe handling and disposal of Cirsiliol, aligning with established safety protocols and regulatory standards.

Safety and Handling Profile of Cirsiliol

Cirsiliol is a flavonoid compound with various biological activities, supplied typically as a white to beige powder or crystalline solid.[1][2] Understanding its safety profile is the first step toward proper disposal.

Identifier	Value
CAS Number	34334-69-5[2]
Molecular Formula	C17H14O7[2]
GHS Pictogram	GHS07 (Exclamation Mark)[1][3]
GHS Signal Word	Warning[1][3]
Hazard Statement	H302: Harmful if swallowed[3][4]
Hazard Class	Acute toxicity, Oral (Category 4)[1][3]
Storage Temperature	2-8°C or -20°C[2][3]
Solubility	Soluble in DMSO, Acetone, and Chloroform[1][2]

Step-by-Step Disposal Procedures

While specific regulations may vary by institution and region, the following steps provide a general framework for the safe disposal of Cirsiliol waste. The precautionary statement P501 advises that disposal must be in accordance with local, regional, and national regulations.[1][4]

1. Waste Identification and Segregation:

• Solid Waste: Unused or expired Cirsiliol powder should be collected in a clearly labeled, sealed container designated for chemical waste. Do not mix with other chemical waste unless compatibility is confirmed.

• Liquid Waste: Solutions containing Cirsiliol (e.g., in DMSO) should be collected in a separate, labeled, and sealed waste container for liquid chemical waste.[1]

• Contaminated Materials: Personal protective equipment (PPE) such as gloves and lab coats, as well as lab supplies (e.g., pipette tips, weighing paper) that have come into contact with Cirsiliol, should be disposed of as hazardous waste.

2. Personal Protective Equipment (PPE):

• Always wear appropriate PPE when handling Cirsiliol waste, including safety glasses, a lab coat, and chemical-resistant gloves.

3. Waste Collection and Storage:

• Use containers that are compatible with the chemical properties of Cirsiliol and its solvents.

• Label all waste containers clearly with "Hazardous Waste," the name "Cirsiliol," and the primary hazard (e.g., "Acutely Toxic").

• Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.

4. Disposal Method:

• The primary and recommended method for the disposal of Cirsiliol is through a licensed hazardous waste disposal company. Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and disposal.

• Do not dispose of Cirsiliol down the drain or in regular trash.

Experimental Protocols and Considerations

Cirsiliol is utilized in various research applications, including studies on its anti-inflammatory, anti-oxidant, and anti-proliferative properties.[3] Experimental protocols often involve dissolving Cirsiliol in solvents like DMSO for cell culture treatments.[5] All materials and solutions from such experiments must be treated as hazardous waste.

Logical Workflow for Cirsiliol Disposal

The following diagram illustrates the decision-making process for the proper disposal of Cirsiliol waste in a laboratory setting.

Caption: A flowchart outlining the procedural steps for the safe disposal of Cirsiliol waste.

By adhering to these guidelines, laboratory professionals can ensure the safe and environmentally responsible disposal of Cirsiliol, fostering a culture of safety and compliance within the research community.

References

• 1. Cirsiliol ≥90% (HPLC) | 34334-69-5 [sigmaaldrich.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Cirsiliol = 95 HPLC 34334-69-5 [sigmaaldrich.com]
• 4. Cirsiliol | C17H14O7 | CID 160237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]